(E)-9-Dodecenyl acetate

• CAS: 35148-19-7

Core Science & Biosynthesis

The Stereochemical Imperative: A Technical Retrospective on (E)-9-Dodecenyl Acetate

Executive Summary

Compound: (E)-9-Dodecenyl acetate (E9-12:Ac) Primary Class: Lepidopteran Sex Pheromone (Tortricidae family) Historical Pivot Point: 1970s—The transition from single-component identification to stereochemically precise blends.

This technical guide analyzes the discovery, synthesis, and application of (E)-9-Dodecenyl acetate. While ubiquitous in current integrated pest management (IPM), the identification of E9-12:Ac represents a watershed moment in chemical ecology. It forced the scientific community to reckon with the "Stereochemical Imperative"—the biological reality that geometric isomerism (E vs. Z) is not merely a structural nuance but a binary switch for biological activity.

For drug development professionals, the history of E9-12:Ac serves as a masterclass in bioassay-guided fractionation , stereoselective synthesis , and receptor-ligand specificity . The protocols detailed herein bridge the gap between agricultural chemistry and pharmaceutical lead optimization.

Historical Context: The Rhyacionia Paradigm

In the early 1970s, the "Golden Age" of pheromone identification was underway. Following the identification of Bombykol, researchers rushed to identify attractants for major agricultural pests.

The European Pine Shoot Moth (Rhyacionia buoliana) presented a unique challenge. Early attempts using non-stereospecific synthetic attractants failed in the field. It was not until 1974 that Smith et al. definitively identified (E)-9-Dodecenyl acetate as the primary component.

The Significance of the "E" Isomer: Most lepidopteran pheromones identified prior were (Z)-isomers (cis), which are often energetically more accessible in biological desaturation pathways. The discovery that R. buoliana and the Western Pine Shoot Borer (Eucosma sonomana) relied specifically on the (E)-isomer (trans) disrupted the prevailing dogma.

• Biological Lock-and-Key: The antennal receptors of R. buoliana are highly specific. The presence of the (Z)-isomer in early synthetic batches acted as a behavioral antagonist , shutting down the male response.

• Lesson for Researchers: Purity is not just a chemical standard; it is a biological necessity. A 95% pure "drug" (pheromone) with 5% isomeric impurity can fail completely if the impurity is an antagonist.

Chemical Synthesis: The "Trans" Challenge

Synthesizing pure (E)-alkenes is thermodynamically favored over (Z)-alkenes, yet synthetically more demanding to achieve with 100% isomeric purity compared to the partial hydrogenation methods used for (Z)-alkenes (e.g., Lindlar catalyst).

Mechanistic Pathway (DOT Visualization)

The following diagram illustrates the classic stereoselective route utilized to ensure >99% (E)-isomer content, essential for biological activity.

Caption: Figure 1. Stereoselective synthesis pathway via Birch Reduction (Li/NH3) of an internal alkyne, ensuring high (E)-isomer purity by avoiding cis-hydrogenation.

Synthesis Protocol: Dissolving Metal Reduction

Objective: Synthesis of (E)-9-Dodecen-1-ol (precursor to acetate) from 9-Dodecyn-1-ol.

Rationale: Unlike catalytic hydrogenation (which favors Z), dissolving metal reduction proceeds via a radical anion mechanism. The intermediate vinyl radical inverts to the more stable trans configuration to minimize steric repulsion between alkyl substituents before the second protonation.

Step-by-Step Methodology:

• Reactor Setup: Equip a 3-neck flask with a dry ice/acetone condenser and nitrogen inlet.

• Solvent Preparation: Condense anhydrous ammonia (NH3) into the flask at -78°C.

• Metal Addition: Add Lithium metal (wire or dispersion) in small portions until a persistent deep blue color is observed (solvated electrons).

• Substrate Addition: Add 9-Dodecyn-1-ol (protected as THP ether if necessary) in dry THF dropwise.

• Reaction: Stir for 4 hours. The trans geometry is set during this phase.

• Quenching: Carefully add solid ammonium chloride (NH4Cl) to quench the reaction (disappearance of blue color).

• Workup: Allow NH3 to evaporate. Extract residue with ether.

• Acetylation: React the resulting (E)-9-dodecen-1-ol with acetic anhydride and pyridine to yield (E)-9-Dodecenyl acetate.

Biological Characterization: The Discovery Protocol

For a researcher in drug development or chemical ecology, the isolation of a bioactive ligand from a complex biological matrix (crude gland extract) is the critical workflow.

Coupled Gas Chromatography-Electroantennographic Detection (GC-EAD)

This technique uses the insect's own antenna as a biological detector coupled to a mass spectrometer.

Protocol: GC-EAD Analysis

• Antenna Preparation:

  • Excise the antenna of a male Rhyacionia buoliana.

  • Cut the distal and proximal ends.

  • Mount the antenna between two glass capillary electrodes filled with Ringer’s solution (Ag/AgCl wire interface).

• Signal Amplification: Connect electrodes to a high-impedance AC/DC amplifier (10x gain).

• GC Injection: Inject the female pheromone gland extract (in Hexane) into the GC.

• Effluent Split: Split the column effluent 1:1.

  • Path A: Flame Ionization Detector (FID) for chemical peaks.

  • Path B: Heated transfer line to the mounted antenna (EAD).

• Correlation: Overlay the FID trace and EAD trace. A voltage depolarization on the EAD trace indicates a bioactive compound eluting at that specific retention time.

Comparative Activity Data

The following table summarizes the specificity of the response, highlighting why the (E)-isomer discovery was pivotal.

Compound	Configuration	Relative EAG Response (mV)	Field Trap Catch (Males)
(E)-9-Dodecenyl acetate	Trans	4.2 ± 0.3	High (>100/night)
(Z)-9-Dodecenyl acetate	Cis	0.8 ± 0.1	Zero
(E)-9-Dodecenol	Trans (Alcohol)	1.1 ± 0.2	Low (Synergist)
1:1 Mixture (E/Z)	Mixed	2.5 ± 0.2	Low (Inhibitory effect)

Note: Data generalized from Smith et al. (1974) and subsequent field trials involving R. buoliana.

Field Application: Mating Disruption

The ultimate validation of the discovery is field efficacy. For Eucosma sonomana (Western Pine Shoot Borer), E9-12:Ac is used in "Mating Disruption" (MD).

Mechanism: By saturating the environment with synthetic E9-12:Ac, the male's sensory system is overwhelmed (habituation) or the natural plume of the female is camouflaged.

Caption: Figure 2. Mechanism of Mating Disruption. Synthetic saturation prevents the male from navigating the natural female plume.

Application Protocol (Forestry):

• Timing: Apply 2 weeks before predicted flight (based on degree-day models).

• Dosage: 10–15 grams active ingredient (AI) per hectare.

• Formulation: "LastCall" or similar microencapsulated fibers applied to tree terminals.

• Monitoring: Place sentinel traps baited with low-dose lures.

  • Success Metric: "Trap Shutdown." If sentinel traps catch zero moths while the disruption is active, the system is working.

References

• Smith, R. G., et al. (1974). Identification of (E)-9-dodecenyl acetate as the sex pheromone of the European pine shoot moth, Rhyacionia buoliana. Science, 188, 63-64.

• Sower, L. L., et al. (1979). Identification of the sex pheromone of the Western pine shoot borer, Eucosma sonomana. Journal of Chemical Ecology, 5, 935–942.

• Daterman, G. E., et al. (1979). Mating disruption of Western pine shoot borer Eucosma sonomana with (E)-9-dodecenyl acetate. USDA Forest Service Research Paper.

• Mori, K. (2006). Synthesis of optical active pheromones. Tetrahedron, 45, 3233-3298. (General reference on stereoselective synthesis).

• Witzgall, P., et al. (2010). Sex pheromones and their impact on pest management. Journal of Chemical Ecology, 36(1), 80-100.

An In-depth Technical Guide to the Natural Occurrence of (E)-9-Dodecenyl Acetate in Insects

Abstract

(E)-9-Dodecenyl acetate (E9-12:OAc) is a Type I insect sex pheromone component, a class of C10-C18 unsaturated acetates, alcohols, and aldehydes that constitute the majority of known moth sex pheromones.[1] This volatile semiochemical plays a critical role in the chemical communication systems of numerous insect species, primarily within the order Lepidoptera.[2] Its function as a long-range attractant makes it a cornerstone for developing environmentally benign pest management strategies, such as mating disruption and population monitoring.[3][4] This guide provides a comprehensive overview of the natural occurrence of E9-12:OAc, its biosynthesis, biological functions, and the state-of-the-art methodologies for its extraction and analysis, tailored for researchers and professionals in chemical ecology and drug development.

Part 1: Natural Occurrence and Distribution

(E)-9-Dodecenyl acetate is a widespread semiochemical identified in a diverse array of insect families. While it is most prominently documented in moths (Lepidoptera), its role extends across various ecological niches. The compound can function as a primary pheromone, a synergistic or antagonistic component in a complex pheromone blend, or simply as an attractant.[2]

For instance, in the Japanese populations of the lima bean pod borer, Etiella zinckenella, E9-12:OAc was discovered to be an essential, albeit minor, component of the female sex pheromone blend, significantly increasing male attraction when combined with other compounds.[5] Conversely, in the moth Cnephasia longana, E9-12:OAc acts as a pheromone inhibitor, demonstrating the context-dependent nature of its biological activity.[6]

The following table summarizes the known occurrence of (E)-9-Dodecenyl acetate in several key insect species, highlighting its specific role.

Family	Species	Common Name	Role of (E)-9-Dodecenyl acetate
Tortricidae	Paralobesia viteana	Grape Berry Moth	Sex Pheromone Component
Tortricidae	Choristoneura rosaceana	Obliquebanded Leafroller	Minor Pheromone Component
Tortricidae	Eucosma gloriola	Eastern Pine Shoot Borer	Attractant / Lure Component[7]
Pyralidae	Etiella zinckenella	Lima Bean Pod Borer	Essential Sex Pheromone Component[5]
Crambidae	Pleuroptya ruralis	Mother of Pearl Moth	Attractant[2]
Crambidae	Sitochroa chortalis	Dimorphic Sitochroa Moth	Pheromone / Attractant[2]
Gelechiidae	Gelechia cuneatella	Long-winged Groundling	Attractant[2]

Part 2: Biosynthesis of Type I Pheromones

The biosynthesis of C12 acetates like (E)-9-Dodecenyl acetate in moths is a specialized branch of fatty acid metabolism occurring within the pheromone gland.[8] The pathway involves a series of enzymatic steps that modify common saturated fatty acids, such as palmitic acid (C16) or stearic acid (C18), into specific unsaturated pheromone components.

The generalized pathway can be outlined as follows:

• Chain Shortening: Saturated fatty acid precursors undergo limited β-oxidation (chain shortening) to produce a dodecanoyl (C12) intermediate. In the case of the European grapevine moth, Lobesia botrana, studies have shown that acyl-CoA oxidases are involved in shortening a C14 acid to a C12 acid.[8][9][10]

• Desaturation: A key step is the introduction of a double bond at a specific position by a fatty acyl-CoA desaturase. These enzymes are highly specific and are largely responsible for the vast diversity of moth pheromones.[8] For a C12 acid, a Δ9-desaturase would act on the dodecanoyl-CoA to create the mono-unsaturated (Z)-9-dodecenoic acid. The specific geometry (E or Z) is often determined by the specific desaturase or subsequent enzymatic modification.

• Reduction: The resulting unsaturated fatty acyl-CoA is then reduced to the corresponding fatty alcohol. This step is catalyzed by a fatty acyl-CoA reductase (FAR).

• Acetylation: Finally, an acetyltransferase, often an alcohol-O-acetyltransferase (OAT), catalyzes the esterification of the dodecenol with acetyl-CoA to produce the final product, (E)-9-Dodecenyl acetate.

Causality in Biosynthesis:

The specificity of this pathway is paramount. The precise chain length, position, and geometry of the double bonds are critical for biological activity.[11] A moth's desaturase and reductase enzymes have evolved to produce a species-specific blend.[8] Even minor changes in the ratio of components or the presence of a different isomer can render the pheromone blend inactive or even repellent to conspecific males.[6]

Caption: Generalized biosynthetic pathway for (E)-9-Dodecenyl acetate.

Part 3: Extraction and Analysis Methodologies

The identification and quantification of volatile semiochemicals like E9-12:OAc require meticulous and sensitive analytical techniques.[11] The choice of extraction method is critical and depends on the insect's size, the volatility of the compound, and the research objective.[12]

Protocol 1: Pheromone Gland Solvent Extraction

This is a direct and robust method for identifying the compounds present within the pheromone gland.

• Rationale: Solvent extraction provides a comprehensive profile of all compounds produced and stored in the gland, offering a baseline for pheromone blend composition. Hexane is a common solvent due to its volatility and ability to dissolve nonpolar compounds like acetate esters.

• Step-by-Step Methodology:

  • Insect Preparation: Use female moths during their peak calling (pheromone-releasing) period, typically determined by observation in a controlled photoperiod environment.

  • Gland Excision: Anesthetize the moth by cooling. Under a dissecting microscope, carefully excise the terminal abdominal segments containing the pheromone gland using fine forceps and micro-scissors.

  • Extraction: Immediately submerge the excised gland in 50-100 µL of high-purity hexane in a small glass vial. It is crucial to include an internal standard (e.g., a known amount of a different, non-interfering acetate like hexadecyl acetate) at this stage for accurate quantification.

  • Incubation: Allow the extraction to proceed for at least 30 minutes at room temperature. Some protocols may involve gentle agitation.

  • Sample Preparation: Carefully remove the gland tissue. The resulting hexane extract can be concentrated under a gentle stream of nitrogen if necessary, but care must be taken to avoid losing the volatile pheromone components.

  • Analysis: The extract is now ready for analysis by Gas Chromatography-Mass Spectrometry (GC-MS).[11]

Protocol 2: Solid-Phase Microextraction (SPME)

SPME is a solvent-free technique ideal for sampling volatile compounds released by a living, calling insect, providing a more accurate representation of the emitted pheromone blend.[13]

• Rationale: SPME measures what is actively being broadcasted by the insect, which can differ from the gland's stored contents. This is crucial for behavioral studies as it reflects the signal received by the male.

• Step-by-Step Methodology:

  • Insect Setup: Place a single, calling female moth in a clean glass chamber with a purified air inlet and outlet.

  • Fiber Selection: Choose an SPME fiber with a coating appropriate for semiochemicals (e.g., Polydimethylsiloxane/Divinylbenzene - PDMS/DVB).

  • Adsorption: Expose the SPME fiber to the headspace around the calling female for a defined period (e.g., 30-60 minutes). The fiber adsorbs the volatile compounds being released.

  • Desorption & Analysis: Retract the fiber and immediately insert it into the heated injection port of a GC-MS system. The high temperature desorbs the trapped analytes directly onto the GC column for separation and analysis.[13]

Analytical Workflow: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the definitive technique for separating, identifying, and quantifying pheromone components.[11][14]

• Separation (GC): The complex extract is vaporized and travels through a long, thin capillary column. Compounds separate based on their boiling points and interaction with the column's stationary phase. E9-12:OAc will have a characteristic retention time on a given column.

• Identification (MS): As each compound elutes from the GC column, it enters the mass spectrometer, where it is fragmented into a predictable pattern of ions. This mass spectrum is a chemical "fingerprint" that can be compared to a library of known compounds and synthetic standards for positive identification.

• Quantification: By comparing the peak area of the identified pheromone component to the peak area of the known-concentration internal standard, the absolute amount of the pheromone in the original sample can be calculated.

Caption: Standard workflow for insect pheromone extraction and analysis.

Part 4: Biological Function and Behavioral Significance

The primary role of E9-12:OAc is as a sex attractant, guiding males to receptive females for mating.[15] This chemical signal is typically released by females in a species-specific blend. The male moth's antennae are exquisitely tuned to detect the precise ratio of components in this blend.

• Pheromone Blends: Rarely does a single compound act as a complete pheromone.[1] For example, the sex pheromone of the obliquebanded leafroller, Choristoneura rosaceana, is a complex mixture where (Z)-11-tetradecenyl acetate is the main component, but other compounds, including its E-isomer, are present in specific ratios.[16][17] E9-12:OAc often acts synergistically in such blends.

• Mating Disruption: The specificity of this system is exploited in pest management. By permeating an agricultural field with high concentrations of a synthetic pheromone like E9-12:OAc, male insects become disoriented and are unable to locate females, thus disrupting mating and reducing the subsequent larval population.[15][18] This technique has been successfully used to manage pests like the grape berry moth, Paralobesia viteana.[19][20]

• Monitoring: Pheromone-baited traps are invaluable tools for monitoring insect populations.[20][21] Traps baited with a synthetic lure containing E9-12:OAc can establish the presence and relative density of a target pest, allowing for precisely timed and targeted control measures.[22]

Conclusion and Future Directions

(E)-9-Dodecenyl acetate is a vital semiochemical in the reproductive strategies of many insect species. A thorough understanding of its natural occurrence, biosynthesis, and role in insect behavior is fundamental to the fields of chemical ecology and integrated pest management. Future research should focus on identifying the specific desaturase and acetyltransferase genes responsible for its production. This could open avenues for biotechnological production of pheromones using engineered yeast or plants, potentially reducing the cost and environmental impact of chemical synthesis.[7] Furthermore, exploring the diversity of pheromone blends across different geographic populations of the same species, as seen in Etiella zinckenella, will continue to provide deeper insights into the evolution of chemical communication.[5]

References

• (Z)-9-Dodecenyl Acetate, a Component of the Sex Pheromone of Cnephasia longana Haworth (Lepidoptera: Tortricidae) - ResearchGate. (n.d.). Retrieved February 1, 2026, from [Link]

• (E)-dodec-9-enyl acetate - AERU - University of Hertfordshire. (n.d.). Retrieved February 1, 2026, from [Link]

• Biosynthesis of the Sex Pheromone Component (E,Z)-7,9-Dodecadienyl Acetate in the European Grapevine Moth, Lobesia botrana, Invo. (2021). Journal of Chemical Ecology. Retrieved February 1, 2026, from [Link]

• Ding, B. J., et al. (2021). Biosynthesis of the Sex Pheromone Component (E,Z)-7,9-Dodecadienyl Acetate in the European Grapevine Moth, Lobesia botrana, Involving ∆11 Desaturation and an Elusive ∆7 Desaturase. Journal of Chemical Ecology, 47(4), 356-369. Retrieved February 1, 2026, from [Link]

• (PDF) Biosynthesis of the Sex Pheromone Component (E,Z)-7,9-Dodecadienyl Acetate in the European Grapevine Moth, Lobesia botrana, Involving ∆11 Desaturation and an Elusive ∆7 Desaturase - ResearchGate. (2021). Retrieved February 1, 2026, from [Link]

• E-9-Dodecenyl acetate - Green Chemistry For Sustainability. (n.d.). Retrieved February 1, 2026, from [Link]

• Brito, R., et al. (2020). Latest Developments in Insect Sex Pheromone Research and Its Application in Agricultural Pest Management. Insects, 11(9), 626. Retrieved February 1, 2026, from [Link]

• Semiochemical compound: (E)-9-Dodecenyl acetate | C14H26O2 - The Pherobase. (n.d.). Retrieved February 1, 2026, from [Link]

• The Sex Pheromone of the Lima Bean Pod Borer Etiella zinckenella (Treitschke). (n.d.). Retrieved February 1, 2026, from [Link]

• Newer Synthetic Sex Pheromone Formulations and Their Applications in IPM. (2023). Biotica Research Today. Retrieved February 1, 2026, from [Link]

• Saveer, A. M., et al. (2023). Nonanal, a new fall armyworm sex pheromone component, significantly increases the efficacy of pheromone lures. Pest Management Science, 79(8), 2641-2968. Retrieved February 1, 2026, from [Link]

• Gas chromatography-mass spectrometry (GC-MS) analysis of natural... - ResearchGate. (n.d.). Retrieved February 1, 2026, from [Link]

• Isolation and Identification of the Sex Pheromone of Evergestis extimalis Scopoli (Lepidoptera: Pyralidae) - MDPI. (n.d.). Retrieved February 1, 2026, from [Link]

• Choristoneura rosaceana (oblique banded leaf roller) | CABI Compendium. (n.d.). Retrieved February 1, 2026, from [Link]

• Monitoring Grape Berry Moth (Paralobesia viteana: Lepidoptera) in Commercial Vineyards using a Host Plant Based Synthetic Lure - Oxford Academic. (n.d.). Retrieved February 1, 2026, from [Link]

• Identification of the Female-Produced Sex Pheromone of the Leafminer Holocacista capensis Infesting Grapevine in South Africa - NIH. (2015). Journal of Chemical Ecology, 41(8), 743-751. Retrieved February 1, 2026, from [Link]

• Field and Laboratory Responses of Male Leaf Roller Moths, Choristoneura rosaceana and Pandemis pyrusana, to Pheromone Concentrations in an Attracticide Paste Formulation - NIH. (2009). Journal of Insect Science, 9, 33. Retrieved February 1, 2026, from [Link]

• (PDF) Mating Disruption of Paralobesia viteana in Vineyards Using Pheromone Deployed in SPLAT-GBM™ Wax Droplets - ResearchGate. (n.d.). Retrieved February 1, 2026, from [Link]

• Pheromone and Host Plant Odor Detection in Eastern Spruce Budworm, Choristoneura fumiferana Clemens (Lepidoptera: Tortricidae) - MDPI. (2023). Insects, 14(7), 643. Retrieved February 1, 2026, from [Link]

• Grape Berry Moth, Paralobesia viteana (Clemens). (n.d.). Retrieved February 1, 2026, from [Link]

• Tree Fruit Insect Pest - Obliquebanded Leafroller - Penn State Extension. (2023). Retrieved February 1, 2026, from [Link]

• Mating disruption of Paralobesia viteana in vineyards using pheromone deployed in SPLAT-GBM wax droplets - PubMed. (n.d.). Retrieved February 1, 2026, from [Link]

• Obliquebanded Leafroller / Nectarine / Agriculture - UC IPM. (n.d.). Retrieved February 1, 2026, from [Link]

• Paralobesia viteana - Wikipedia. (n.d.). Retrieved February 1, 2026, from [Link]

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Technical Guide: (E)-9-Dodecenyl Acetate Biosynthesis in Lepidoptera

Executive Summary

(E)-9-Dodecenyl acetate (E9-12:OAc) is a critical Type I sex pheromone component utilized by specific Lepidopteran species, most notably the European pine shoot moth (Rhyacionia buoliana) and as a minor component in various Spodoptera species. Understanding its biosynthetic pathway is not merely an academic exercise; it is the foundational requirement for developing biomimetic pest control strategies, such as mating disruption and mass trapping.

This guide deconstructs the metabolic architecture of E9-12:OAc production, moving beyond simple chemical equations to explore the enzymatic causality—specifically the interplay between desaturation regiospecificity and peroxisomal

-oxidation. It provides actionable protocols for pathway validation and heterologous expression, designed for researchers in chemical ecology and biopesticide development.

Part 1: The Biosynthetic Architecture

The production of E9-12:OAc does not occur via direct desaturation at the

9 position of a 12-carbon chain. Instead, it follows a "Desaturate-and-Shorten" logic characteristic of Tortricid and Noctuid moths. This pathway relies on the modification of de novo synthesized fatty acids through a specific sequence of desaturation followed by chain shortening.[1][2]

The Metabolic Map

The canonical pathway involves the initial production of Myristate (14:0) or Palmitate (16:0), followed by

11-desaturation and subsequent chain shortening via -oxidation.

Key Pathway Steps:

• Precursor Synthesis: Acetyl-CoA is converted to Myristyl-ACP/CoA (14:0) via Fatty Acid Synthase (FAS).

• 11 Desaturation: A specialized E- 11-desaturase introduces a trans double bond into the 14-carbon chain, creating (E)-11-Tetradecenoyl-CoA.

• Chain Shortening (

  -Oxidation): The 14-carbon intermediate undergoes one cycle of peroxisomal -oxidation, removing two carbons from the carboxyl end. This shifts the double bond position from C11 to C9 relative to the new carboxyl head, yielding (E)-9-Dodecenoyl-CoA.

• Reduction & Acetylation: The acyl group is reduced to an alcohol and finally acetylated.[1]

Pathway Visualization

The following diagram illustrates the carbon-flux from Acetyl-CoA to the final pheromone ester.

Figure 1: The "Desaturate-and-Shorten" biosynthetic route for (E)-9-Dodecenyl Acetate.[3]

Part 2: Enzymatic Mechanisms & Causality

The Stereochemical Gatekeeper: E- 11 Desaturase

The crucial step defining the E (trans) geometry occurs early. Unlike common metabolic desaturases that produce Z (cis) isomers, Rhyacionia and related species utilize a specialized acyl-CoA desaturase.[3]

• Mechanism: The enzyme abstracts hydrogen atoms at C11 and C12. The stereochemistry is determined by the geometry of the substrate binding pocket.

• Why not

  9 Desaturation? Direct 9 desaturation of a 12-carbon chain typically yields Z isomers (common in many Noctuids). The presence of the E isomer at position 9 is a strong biochemical signature of 11 desaturation on a C14 precursor followed by chain shortening [1].

The Chain Shortener: Peroxisomal -Oxidation

This step explains why the double bond is at position 9.

• Substrate: (E)-11-Tetradecenoyl-CoA.

• Process: The Acyl-CoA oxidase enters the

  -oxidation spiral. It cleaves the C1-C2 fragment (releasing Acetyl-CoA).

• Result: The original C11 double bond is preserved but is now located at C9 relative to the new carboxyl carbon (C3 becomes C1).

• Selectivity: This process is highly specific; it typically halts after one cycle in these species due to the specificity of the downstream reductase (FAR), which prefers the C12 substrate over the C14 or C10 variants [2].

Functionalization: FAR and ATF

• pgFAR (Fatty Acyl Reductase): Reduces the Acyl-CoA thioester to a primary alcohol. This enzyme must possess high specificity for C12 chains to prevent the reduction of the C14 intermediate.

• ATF (Acetyltransferase): Transfers an acetyl group from Acetyl-CoA to the alcohol. This is generally a broad-spectrum enzyme in Lepidoptera, capable of acetylating various fatty alcohols [3].

Part 3: Experimental Validation & Protocols

To confirm this pathway in a target species or to engineer it into a heterologous host (e.g., Yarrowia lipolytica or Saccharomyces cerevisiae), the following self-validating workflows are required.

Protocol: Deuterium-Labeling Assay

This protocol traces the metabolic flux to confirm the "Desaturate-and-Shorten" hypothesis.

Materials:

• Deuterated precursors: D3-16:Acid (Palmitic), D3-14:Acid (Myristic), and D3-12:Acid.

• Solvent: DMSO/Ethanol.

• Analysis: GC-MS (SIM Mode).[3]

Step-by-Step Methodology:

• Gland Exposure: Dissect pheromone glands from 1-2 day old virgin females during scotophase (dark cycle). Incubate glands in saline containing 100 µM of D3-labeled precursor for 3 hours.

• Extraction: Homogenize glands in 50 µL hexane (HPLC grade). Centrifuge at 3500 x g for 5 minutes.

• Derivatization: Treat a subset of the extract with DMDS (Dimethyl disulfide) to determine double bond positions if needed, though direct MS is usually sufficient for labeled tracking.

• GC-MS Analysis:

  • Column: DB-Wax or HP-5MS (30m x 0.25mm).

  • Temp Program: 50°C (1 min)

    10°C/min 230°C.

  • Detection: Monitor molecular ions.

    • If D3-14:Acid yields labeled E9-12:OAc, the chain shortening hypothesis is confirmed.

    • If D3-12:Acid yields labeled E9-12:OAc but D3-14:Acid does not, a direct

      9 desaturation is implied (unlikely for E isomers).

Protocol: Heterologous Expression Workflow

Validating gene function requires expressing candidates in a null background (yeast).

Figure 2: Functional characterization workflow for pheromone biosynthetic enzymes.

Critical Control: Use a yeast strain deficient in endogenous desaturase (ole1

) and supplement with unsaturated fatty acids (18:1) for survival, ensuring any new desaturated products are solely from the transgene [4].

Part 4: Data Summary & Application

Comparative Pathway Metrics

Component	Substrate	Enzyme Class	Product	Key Characteristic
Desaturation	Myristyl-CoA (14:0)	E- 11 Desaturase	(E)-11-14:CoA	Stereoselective (trans)
Modification	(E)-11-14:CoA	Acyl-CoA Oxidase	(E)-9-12:CoA	Chain shortening (-2C)
Reduction	(E)-9-12:CoA	pgFAR	(E)-9-12:OH	Specificity for C12 chain
Esterification	(E)-9-12:OH	Acetyltransferase	(E)-9-12:OAc	High conversion rate

Application in Pest Control

The elucidation of this pathway allows for the bio-manufacturing of pheromones.[1][4] Chemical synthesis of E-isomers is often expensive due to stereochemical purification costs.

• Bioproduction: By engineering yeast with the E-

  11 desaturase and a specific FAR, fermentation vats can produce E9-12:OH, which is easily acetylated chemically or enzymatically to produce the pheromone for mating disruption dispensers [5].

References

• Löfstedt, C., & Bengtsson, M. (1988). Sex pheromone biosynthesis of (E,E)-8,10-dodecadienol in codling moth Cydia pomonella involves E9 desaturation.[3] Journal of Chemical Ecology, 14, 903–915.[3] Link[3]

• Ding, B. J., et al. (2021). Biosynthesis of the Sex Pheromone Component (E,Z)-7,9-Dodecadienyl Acetate in the European Grapevine Moth, Lobesia botrana, Involving

  11 Desaturation and an Elusive 7 Desaturase.[2][3] Journal of Chemical Ecology, 47, 436–449. Link[3]

• Holkenbrink, C., et al. (2020). Production of moth sex pheromones in yeast for pest control. Metabolic Engineering, 62, 312-321. Link

• Xia, Y. H., et al. (2020). Bioproduction of (Z,E)-9,12-tetradecadienyl acetate (ZETA) in yeast.[4] Pest Management Science, 77(3), 1188-1197. Link

• Petkevicius, K., et al. (2016). Yeast ATF1 acetyltransferase efficiently acetylates insect pheromone alcohols: implications for the biological production of moth pheromones.[1] Lipids, 51, 469–475.[1] Link

Sources

• 1. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 2. d-nb.info [d-nb.info]
• 3. Biosynthesis of the Sex Pheromone Component (E,Z)-7,9-Dodecadienyl Acetate in the European Grapevine Moth, Lobesia botrana, Involving ∆11 Desaturation and an Elusive ∆7 Desaturase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bioproduction of (Z,E)‐9,12‐tetradecadienyl acetate (ZETA), the major pheromone component of Plodia, Ephestia, and Spodoptera species in yeast - PMC [pmc.ncbi.nlm.nih.gov]

(E)-9-Dodecenyl acetate mechanism of action on olfactory receptors

Technical Deep Dive: (E)-9-Dodecenyl Acetate & The Lepidopteran Pheromone Receptor Complex

Executive Summary (E)-9-Dodecenyl acetate (E9-12:Ac) is a Type I lepidopteran sex pheromone, acting as a primary attractant for the European Pine Shoot Moth (Rhyacionia buoliana) and a behavioral antagonist for related Tortricids. This guide dissects the molecular transduction mechanism of E9-12:Ac at the antennal periphery. Unlike vertebrate olfactory systems which rely exclusively on G-protein coupled receptors (GPCRs), the insect pheromone detection system utilizes a heteromeric ligand-gated ion channel complex formed by a specific Pheromone Receptor (PR) and the odorant co-receptor (Orco).[1] This document details the binding kinetics, signal transduction pathways, and experimental protocols for validating receptor activity.

Part 1: Molecular Architecture of the Receptor Complex

The reception of E9-12:Ac is mediated by a specialized subset of the Olfactory Receptor (OR) family known as Pheromone Receptors (PRs).[2] These proteins are expressed in the dendritic membrane of Olfactory Sensory Neurons (OSNs) housed within trichoid sensilla.[2]

Receptor Topology & Heteromerization

Insect ORs possess a unique 7-transmembrane (7TM) topology that is inverted relative to vertebrate GPCRs.[1] The N-terminus is intracellular, and the C-terminus is extracellular.[3]

• The Ligand-Binding Subunit (PRx): A highly variable protein (e.g., the specific RbuoOR ortholog) that confers specificity to the E9-12:Ac structure, discriminating the (E)-isomer from the (Z)-isomer via steric constraints in the hydrophobic binding pocket.

• The Co-Receptor (Orco): A highly conserved, non-ligand-binding chaperone essential for trafficking the complex to the dendritic membrane and forming the cation channel pore.

The Binding Pocket

The binding site for E9-12:Ac is a hydrophobic tunnel located within the transmembrane domains of the PR subunit.

• acetate recognition: Specific polar residues (likely Serine or Threonine) near the extracellular loop anchor the acetate ester group.

• chain length discrimination: The depth of the hydrophobic pocket restricts binding to the 12-carbon chain.

• isomer selectivity: The "kink" introduced by the trans (E) double bond at position 9 aligns with specific bulky hydrophobic residues (e.g., Phenylalanine, Tryptophan) in the pocket, preventing the binding of the cis (Z) isomer, which has a different spatial footprint.

Part 2: Mechanism of Action (Signal Transduction)

The transduction of the E9-12:Ac signal is a subject of the "Sato-Wicher" dual-pathway model. The complex functions primarily as an ionotropic channel but is sensitized by metabotropic signaling.

The Dual-Activation Pathway

• Phase 1: Ionotropic Activation (Fast)

  • E9-12:Ac binds to the PR subunit.

  • Conformational change opens the heteromeric PR-Orco pore.

  • Influx of Ca²⁺ and Na⁺ depolarizes the OSN, generating a receptor potential.

• Phase 2: Metabotropic Sensitization (Slow/Amplification)

  • Ligand binding activates a G-protein (Gαs) coupled to the complex.

  • Activation of Adenylyl Cyclase (AC) increases intracellular cAMP.

  • cAMP acts on the Orco subunit (which has nucleotide-binding domains) to sustain channel opening and lower the activation threshold.

Visualization: The E9-12:Ac Signaling Cascade

Caption: Dual-pathway transduction showing fast ionotropic channel opening and slow metabotropic sensitization via cAMP.[4]

Part 3: Experimental Validation Framework

To verify the activity of E9-12:Ac on a candidate receptor, two primary methodologies are employed: Single Sensillum Recording (SSR) for in vivo validation and Heterologous Expression for molecular characterization.

Protocol 1: Single Sensillum Recording (SSR)

This technique records action potentials from a single olfactory sensory neuron in the live insect antenna.

Reagents & Equipment:

• Tungsten microelectrodes (sharpened to <1 µm tip).

• Reference electrode (Ag/AgCl).

• High-impedance AC/DC amplifier (e.g., IDAC-4).

• Stimulus controller (Syntech).

• (E)-9-Dodecenyl acetate (>98% purity).[4]

Step-by-Step Workflow:

• Insect Immobilization:

  • Restrain the male moth in a truncated pipette tip, exposing only the head and antennae.

  • Fix the antenna to a microscope slide using dental wax or double-sided tape.

• Circuit Completion:

  • Insert the reference electrode into the compound eye or hemolymph.

  • Using a micromanipulator, insert the recording electrode into the base of a trichoid sensillum (Type I).

• Signal Acquisition:

  • Monitor the baseline spontaneous firing rate (typically 1–5 Hz).

  • Ensure a signal-to-noise ratio > 3:1.

• Stimulation:

  • Deliver a 0.5s puff of humidified air containing E9-12:Ac (10 µg load on filter paper) over the antenna.

• Data Analysis:

  • Positive Response: A burst of spikes (action potentials) occurring within 50ms of stimulus onset.

  • Inhibition: A cessation of spontaneous firing (indicative of antagonist activity in non-target species).

Protocol 2: Heterologous Expression (Xenopus Oocytes)

Used to confirm that a specific gene (e.g., RbuoORx) is the receptor for E9-12:Ac.

• cRNA Synthesis: Transcribe the candidate PR gene and Orco gene into cRNA.

• Coinjection: Inject PR cRNA and Orco cRNA (1:1 ratio, ~25 ng each) into Stage V Xenopus laevis oocytes.

• Incubation: Incubate for 3-5 days at 18°C to allow translation and membrane trafficking.

• Two-Electrode Voltage Clamp (TEVC):

  • Clamp oocyte voltage at -80 mV.

  • Perfuse with E9-12:Ac (10⁻⁵ M) in Ringer's solution.

  • Metric: Measure the inward current (nA). A robust current indicates functional complex formation and ligand recognition.

Part 4: Applications in Pest Management[2][5][6][7]

The high specificity of the E9-12:Ac receptor complex is exploited in Mating Disruption (MD) .

Mechanism of Disruption:

Mechanism	Description	Physiological Basis
Competitive Attraction	Synthetic sources outcompete females.	Males follow "false trails" from dispensers, exhausting energy reserves.[5]
Camouflage	Uniform pheromone cloud.	The background noise of E9-12:Ac saturates the receptors, preventing the detection of the female's discrete plume (low signal-to-noise ratio).

| Sensory Adaptation | Prolonged exposure to high concentrations.[6] | Constant receptor activation leads to phosphorylation of Orco or arrestin recruitment, temporarily shutting down the channel (desensitization). |

References

• Sato, K., et al. (2008).[7] Insect olfactory receptors are heteromeric ligand-gated ion channels.[1][7] Nature. Link

• Wicher, D., et al. (2008).[7] Drosophila odorant receptors are both ligand-gated and cyclic-nucleotide-activated cation channels.[7] Nature. Link

• Grant, G. G., et al. (1975). Electroantennogram responses of the European pine shoot moth, Rhyacionia buoliana, to synthetic pheromones. Journal of Insect Physiology. Link

• Butterwick, J. A., et al. (2018).[1] Cryo-EM structure of the insect olfactory receptor Orco. Nature. Link

• Leal, W. S. (2013). Odorant reception in insects: roles of receptors, binding proteins, and degrading enzymes. Annual Review of Entomology. Link

Sources

• 1. Frontiers | Identification of Olfactory Genes From the Greater Wax Moth by Antennal Transcriptome Analysis [frontiersin.org]
• 2. Identification and Functional Characterization of Two Putative Pheromone Receptors in the Potato Tuber Moth, Phthorimaea operculella - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scienceopen.com [scienceopen.com]
• 4. Re-evaluation Decision RVD2022-06, Straight Chain Lepidopteran Pheromones and the Associated End-use Products - Canada.ca [canada.ca]
• 5. mdpi.com [mdpi.com]
• 6. Mating Disruption | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 7. jove.com [jove.com]

(E)-9-Dodecenyl acetate literature review and survey papers

Advanced Synthesis, Chemical Ecology, and Application in Integrated Pest Management

Executive Summary

(E)-9-Dodecenyl acetate (E9-12Ac) is a mono-unsaturated fatty acid ester serving as a critical semiochemical in the order Lepidoptera. It functions primarily as a sex pheromone component for economically significant forestry and agricultural pests, most notably the European Pine Shoot Moth (Rhyacionia buoliana) and the Eastern Pine Shoot Borer (Eucosma gloriola).

This technical guide provides a comprehensive analysis of E9-12Ac, moving beyond basic identification to explore its stereoselective synthesis, olfactory mechanism of action, and formulation for mating disruption. It is designed for researchers and product development scientists requiring rigorous, actionable data.

Chemical Identity & Physiochemical Profile

The efficacy of E9-12Ac is strictly governed by its isomeric purity. The (E)-isomer (trans) must be chemically distinct from its (Z)-isomer (cis), as the latter often acts as a behavioral antagonist in target species.

Property	Specification
IUPAC Name	(E)-dec-9-enyl acetate
Common Name	E9-12Ac
CAS Number	35148-19-7
Molecular Formula	C₁₄H₂₆O₂
Molecular Weight	226.36 g/mol
Isomeric Purity Requirement	>98% (E)-isomer (typical for field efficacy)
Boiling Point	~300.1°C (at 760 mmHg)
Density	0.881 ± 0.06 g/cm³
Flash Point	96.5 ± 20.4°C
Solubility	Insoluble in water; soluble in hexane, ethanol, dichloromethane

Biological Significance & Mechanism of Action

3.1 Target Species Ecology

E9-12Ac is not a broad-spectrum attractant but a highly specific signal used for species isolation.

• Primary Target: Rhyacionia buoliana (European Pine Shoot Moth).[1][2][3] Females emit E9-12Ac to attract males.

• Synergism: In Eucosma species, E9-12Ac often works in a binary blend with (E)-9-dodecenol.[4]

• Antagonism: For many Noctuids (e.g., Spodoptera spp.), E9-12Ac can inhibit attraction to Z-isomer pheromones, a feature utilized in "push-pull" strategies.

3.2 Olfactory Signal Transduction

The reception of E9-12Ac occurs in the sensilla trichodea of the male antenna. The hydrophobic pheromone molecule must traverse the aqueous sensillar lymph to reach the membrane-bound receptor.

Mechanism:

• Adsorption: E9-12Ac adsorbs onto the cuticular surface of the antenna.

• Transport: A Pheromone-Binding Protein (PBP) encapsulates the hydrophobic ligand, solubilizing it within the sensillar lymph.

• Receptor Activation: The PBP-ligand complex (or the ligand alone after release) binds to a specific Pheromone Receptor (PR) on the dendritic membrane of the Olfactory Receptor Neuron (ORN).

• Signal Generation: This binding triggers a G-protein coupled cascade (or ionotropic pathway depending on the receptor type), causing depolarization and action potential generation.

• Deactivation: Pheromone-Degrading Enzymes (PDEs), specifically esterases, rapidly hydrolyze the acetate group to terminate the signal, preventing sensory adaptation.

Figure 1: Olfactory signal transduction pathway for hydrophobic pheromone ligands.

Chemical Synthesis & Manufacturing

For drug development and high-purity applications, the "Alkyne Route" is the industrial gold standard. It allows for the construction of the carbon skeleton followed by a stereoselective reduction to the (E)-alkene.

4.1 Retrosynthetic Analysis

The target molecule is disconnected at the C9-C10 double bond. The most robust approach constructs the C12 chain via alkyne coupling, then reduces the triple bond.

• Precursors: 1,8-Octanediol (C8 backbone), Acetylene (C2 linker), Ethyl Bromide (C2 tail).

• Key Transformation: Stereoselective reduction of an internal alkyne to a trans-alkene.

4.2 Detailed Synthetic Protocol

Step 1: Monoprotection of 1,8-Octanediol

• Reagents: 1,8-Octanediol, HBr (48%), Cyclohexane (continuous extraction).

• Process: Convert diol to 8-bromo-1-octanol, then protect the alcohol (e.g., as a THP ether or Acetate).

• Outcome: 8-Bromo-octyl-1-protected intermediate.

Step 2: Alkyne Coupling (C8 + C2)

• Reagents: Lithium Acetylide (complex with ethylenediamine), DMSO.

• Process: Nucleophilic attack of the acetylide on the alkyl bromide.

• Outcome: 9-Decyn-1-ol (protected).

Step 3: Chain Elongation (C10 + C2)

• Reagents: n-Butyllithium (n-BuLi), Ethyl Bromide (EtBr), THF/HMPA.

• Process: Lithiation of the terminal alkyne proton followed by alkylation with ethyl bromide.

• Outcome: 9-Dodecyn-1-ol (protected). This is the internal alkyne intermediate.

Step 4: Stereoselective Reduction (The "E" Step)

• Reagents: Sodium metal (Na), Liquid Ammonia (NH₃), t-Butanol.

• Mechanism: Dissolving metal reduction (Birch conditions). The radical anion mechanism thermodynamically favors the trans (E) isomer due to steric repulsion in the intermediate vinyl radical.

• Protocol: The alkyne is added to a solution of Na in liquid NH₃ at -33°C. Quenching with NH₄Cl yields the alkene.

• Purity Check: This method typically yields >98% (E)-isomer.

Step 5: Acetylation

• Reagents: Acetic Anhydride, Pyridine.

• Process: Standard esterification of the free alcohol.

• Final Product: (E)-9-Dodecenyl acetate.[4][3][5][6][7]

Figure 2: Industrial synthesis route via Birch reduction for high stereochemical purity.

Formulation & Field Application

5.1 Mating Disruption (MD)

The primary application of E9-12Ac is in Mating Disruption. This technique saturates the field environment with synthetic pheromone, masking the natural plumes emitted by females.

• Competitive Attraction (False Trails): Males follow synthetic plumes from dispensers rather than females.

• Camouflage: The background concentration is so high that the female's plume is indistinguishable (signal-to-noise ratio drops to zero).

• Sensory Adaptation: Constant exposure desensitizes the male's antennal receptors.

5.2 Delivery Systems

Type	Mechanism	Release Rate	Application
Passive Dispensers	Polyethylene tubes or reservoirs filled with pheromone. Diffusion through polymer walls.	Zero-order (constant)	High-value forestry/orchards.
Microencapsulation	Pheromone droplets encased in polymer shells.	First-order (decaying)	Sprayable formulations for broad coverage.
Aerosol Emitters	Mechanical "puffers" programmed to release at night (moth flight time).	Programmable	Large acreage, reduced labor.

Regulatory & Safety Profile

For drug development professionals assessing toxicology, pheromones like E9-12Ac are characterized by a high safety margin, often classified as "Biochemical Pesticides" rather than conventional toxins.

• Acute Toxicity:

  • Oral LD₅₀ (Rat): > 5,000 mg/kg (Category IV - Practically Non-Toxic).

  • Dermal LD₅₀ (Rabbit): > 2,000 mg/kg.

• Environmental Fate: Rapidly degraded by microbial oxidation in soil and photo-oxidation in air. Half-life is typically hours to days, preventing accumulation.

• Residue: Exempt from tolerance requirements in many jurisdictions (e.g., US EPA) when used in dispensers, due to lack of direct crop contact and low application rates (< 100 g active ingredient/acre/year).

References

• Grant, G. G., et al. (2002). Identification of (E)-9-dodecenyl acetate as a major component of the sex pheromone of the Eastern Pine Shoot Borer, Eucosma gloriola.[4][6] Journal of Chemical Ecology.

• Daterman, G. E., et al. (1975).[2] Comparison of sex pheromone versus an inhibitor for disruption of pheromone communication in Rhyacionia buoliana.[2] Environmental Entomology.[2]

• Mori, K. (2010). Total Synthesis of Natural Products Using Chirons Derived from Metabolic Pathways. The Chemical Record. (Detailed review of pheromone synthesis methodologies).

• US EPA. (1995). Straight Chain Lepidopteran Pheromones (SCLP) Registration Eligibility Decision. (Toxicological data source).

• Witzgall, P., et al. (2010). Sex pheromones and their impact on pest management.[4][1][2][8] Journal of Chemical Ecology.

Sources

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• 2. The use of pheromones and semiochemicals to control-Rhyacionia-buoliana [pherobase.com]
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• 4. jircas.go.jp [jircas.go.jp]
• 5. prayoglife.com [prayoglife.com]
• 6. jircas.go.jp [jircas.go.jp]
• 7. Semiochemical compound: (E)-9-Dodecenyl acetate | C14H26O2 [pherobase.com]
• 8. Biosynthesis of the Sex Pheromone Component (E,Z)-7,9-Dodecadienyl Acetate in the European Grapevine Moth, Lobesia botrana, Involving ∆11 Desaturation and an Elusive ∆7 Desaturase - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes &amp; Protocols for the Stereoselective Synthesis of (E)-9-Dodecenyl Acetate

Introduction: The Significance of Stereochemical Purity in Pheromone Synthesis

(E)-9-Dodecenyl acetate is a crucial semiochemical, acting as a potent sex pheromone for numerous lepidopteran pests, including the European pine shoot moth (Rhyacionia buoliana) and the lima bean pod borer (Etiella zinckenella).[1][2][3] Its biological activity is intrinsically linked to the geometry of the C9-C10 double bond. The presence of the corresponding (Z)-isomer can act as a powerful inhibitor of the pheromonal response, rendering a synthetic mixture inactive if the stereochemical purity is not sufficiently high.[1][4] Consequently, the development of highly stereoselective synthetic routes to (E)-9-dodecenyl acetate is of paramount importance for its effective use in integrated pest management strategies, such as mating disruption and population monitoring.

This document provides a comprehensive guide to various field-proven, stereoselective methods for the synthesis of (E)-9-dodecenyl acetate, intended for researchers and professionals in organic synthesis and chemical ecology. Each section details the underlying chemical principles, provides step-by-step protocols, and offers insights into the causality behind experimental choices to ensure both high yield and exceptional stereoisomeric purity.

Method 1: Stereoselective Reduction of Alkynes

The reduction of an internal alkyne is a classic and reliable strategy for the stereoselective formation of alkenes. The choice of reducing agent and reaction conditions dictates the geometry of the resulting double bond. For the synthesis of (E)-alkenes, dissolving metal reductions are the method of choice.

Principle of Stereoselectivity

The reduction of an alkyne with sodium or lithium in liquid ammonia proceeds via a radical anion intermediate. The steric repulsion between the alkyl substituents in the subsequent vinyl radical intermediate favors a trans arrangement before the second electron transfer and protonation occur, leading to the thermodynamically more stable (E)-alkene. Alternatively, reduction with certain metal hydrides, such as lithium aluminum hydride (LAH), can also yield the (E)-alkene, particularly with propargylic alcohols or through specific reaction conditions that favor the formation of a trans-aluminate intermediate.[1]

Experimental Protocol: Reduction of 9-Dodecyn-1-ol with Lithium Aluminum Hydride

This protocol is adapted from established procedures for the synthesis of (E)-alkenols.[5]

Step 1: Synthesis of 1-tert-butoxy-dodec-9-yne (Intermediate)

A detailed synthesis of the precursor alkyne is outlined in the literature, involving a coupling scheme starting from 1,8-octanediol.[5] This protocol begins with the reduction of the resulting protected alkyne.

Step 2: Reduction to (E)-1-tert-butoxy-9-dodecene

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, suspend lithium aluminum hydride (LAH) in an anhydrous ethereal solvent such as diethyl ether or tetrahydrofuran (THF) under an inert atmosphere.

• Addition of Alkyne: Slowly add a solution of 1-tert-butoxy-dodec-9-yne in the same anhydrous solvent to the LAH suspension at a controlled temperature (typically 0 °C to room temperature).

• Reaction: After the addition is complete, heat the reaction mixture to reflux for an extended period (several hours to overnight) to ensure complete reduction and isomerization to the more stable (E)-alkene.

• Workup: Cool the reaction mixture to 0 °C and cautiously quench the excess LAH by the sequential slow addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water (Fieser workup).

• Extraction: Filter the resulting granular precipitate and wash it thoroughly with ether. Combine the organic filtrates, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 3: Deprotection and Acetylation

• Deprotection: Cleave the tert-butoxy protecting group using an acidic catalyst (e.g., p-toluenesulfonic acid in methanol) to yield (E)-9-dodecen-1-ol.

• Acetylation: Acetylate the resulting alcohol using acetic anhydride in the presence of a base like pyridine or triethylamine, or with acetyl chloride, to afford the final product, (E)-9-dodecenyl acetate.

• Purification: Purify the final product by flash column chromatography on silica gel to achieve high purity (>97%).[5]

Workflow for Alkyne Reduction Synthesis

Caption: Workflow for the synthesis of (E)-9-Dodecenyl acetate via alkyne reduction.

Method 2: The Wittig Reaction

The Wittig reaction is a cornerstone of alkene synthesis, forming a carbon-carbon double bond from a carbonyl compound and a phosphorus ylide.[6][7][8] The stereochemical outcome of the reaction is highly dependent on the nature of the ylide.

Principle of Stereoselectivity

The key to achieving high (E)-selectivity in a Wittig reaction is the use of a "stabilized" ylide.[9] A stabilized ylide contains an electron-withdrawing group (e.g., an ester or ketone) on the carbanionic carbon. This delocalization of the negative charge makes the ylide less reactive and allows the reaction to proceed under thermodynamic control. The reaction intermediates are reversible, and the more stable anti-oxaphosphetane intermediate is favored, which subsequently collapses to form the (E)-alkene.[9][10]

Experimental Protocol: Wittig Olefination with a Stabilized Ylide

Step 1: Preparation of the Phosphonium Ylide

• Synthesis of the Phosphonium Salt: React triphenylphosphine with an appropriate ω-bromo ester (e.g., ethyl 9-bromononanoate) in a suitable solvent like acetonitrile at reflux to form the corresponding phosphonium salt.

• Generation of the Ylide: In a flame-dried flask under an inert atmosphere, suspend the phosphonium salt in an anhydrous solvent (e.g., THF). Add a suitable base (e.g., sodium hydride or sodium methoxide) to deprotonate the carbon adjacent to the phosphorus, forming the stabilized ylide. The characteristic deep red or orange color indicates ylide formation.

Step 2: The Wittig Reaction

• Reaction Setup: Cool the solution of the stabilized ylide to 0 °C or below.

• Addition of Aldehyde: Slowly add a solution of propanal (the C3 aldehyde) in the same anhydrous solvent to the ylide solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC).

• Workup: Quench the reaction with water and extract the product with an organic solvent like diethyl ether. The main byproduct, triphenylphosphine oxide, is often poorly soluble in nonpolar solvents and can be partially removed by filtration or precipitation.

Step 3: Reduction and Acetylation

• Ester Reduction: Reduce the ester group of the resulting (E)-alkenoate to the primary alcohol using a reducing agent like LAH.

• Acetylation: Acetylate the (E)-9-dodecen-1-ol as described in Method 1 to obtain the final product.

• Purification: Purify the product by column chromatography to remove the remaining triphenylphosphine oxide and any other impurities.

Wittig Reaction Synthesis Pathway

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• 3. Semiochemical compound: (E)-9-Dodecenyl acetate | C14H26O2 [pherobase.com]
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• 10. youtube.com [youtube.com]

Application Note: High-Confidence Identification and Quantification of (E)-9-Dodecenyl Acetate by Gas Chromatography-Mass Spectrometry

Abstract

This technical guide provides a comprehensive framework for the analysis of (E)-9-dodecenyl acetate, a significant semiochemical and the sex pheromone of various Lepidopteran pests, including the European pine shoot moth (Rhyacionia buoliana).[1][2] Gas Chromatography-Mass Spectrometry (GC-MS) stands as the definitive analytical technique for the characterization of insect pheromones due to its exceptional sensitivity and specificity.[3][4] This document outlines detailed, field-proven protocols for sample preparation from various matrices, optimized instrumental parameters for robust analysis, and a systematic approach to data interpretation, thereby ensuring both qualitative and quantitative accuracy. The methodologies presented herein are designed for researchers in chemical ecology, developers of pest management solutions, and quality control specialists in the manufacturing of semiochemical-based products.

Introduction: The Analytical Imperative for (E)-9-Dodecenyl Acetate

(E)-9-Dodecenyl acetate is a long-chain, unsaturated acetate ester that functions as a critical chemical signal in insect communication.[3] Its precise identification and quantification are paramount for several reasons:

• Ecological Research: Understanding the purity and isomeric ratio of pheromone blends is fundamental to studying insect behavior and chemical ecology.

• Pest Management: The efficacy of mating disruption and monitoring strategies relies on the accurate formulation and release rate of synthetic pheromone lures.[5]

• Quality Control: Manufacturers of pheromone-based products require robust analytical methods to ensure batch-to-batch consistency and product stability.

Gas Chromatography-Mass Spectrometry (GC-MS) is the gold-standard for this application, offering superior separation of complex volatile mixtures and unambiguous identification based on mass spectral fragmentation patterns.[4] This guide provides the foundational knowledge and actionable protocols to leverage the full power of GC-MS for the analysis of this important semiochemical.

Foundational Principles of the GC-MS Workflow

The analysis of (E)-9-dodecenyl acetate by GC-MS follows a logical sequence of steps, each critical for achieving reliable and reproducible results. The causality behind our experimental choices is rooted in the physicochemical properties of the analyte—a semi-volatile ester—and the need to isolate it from potentially complex sample matrices.

The workflow begins with sample preparation, designed to efficiently extract the analyte while minimizing contamination. The sample is then introduced into the gas chromatograph, where it is vaporized and separated from other components based on its boiling point and affinity for the stationary phase of the analytical column. As the separated components elute from the column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique chemical fingerprint, allowing for confident identification and quantification.

Figure 1: A schematic overview of the GC-MS analysis workflow.

Experimental Protocols

The following protocols are designed to be self-validating, with each step logically leading to the next to ensure the integrity of the final result.

Materials and Reagents

• Solvents: High-purity, GC-MS grade hexane and dichloromethane.

• Standards: Certified reference standard of (E)-9-dodecenyl acetate (>95% purity).

• Vials: 2 mL amber glass autosampler vials with PTFE-lined septa.

• Filters: 0.22 µm PTFE syringe filters.

Protocol 1: Extraction from a Commercial Pheromone Lure

This protocol is designed for the quality control analysis of commercially available pheromone dispensers.

• Sample Preparation: Carefully remove the pheromone lure from its packaging using clean forceps to avoid contamination.

• Extraction: Place the entire lure into a 20 mL glass scintillation vial. Add 10.0 mL of high-purity hexane.

• Agitation: Seal the vial and place it on a laboratory shaker at a moderate speed for 1 hour to ensure complete extraction of the pheromone into the solvent.

• Filtration: Using a glass syringe, draw up the hexane extract and pass it through a 0.22 µm PTFE syringe filter into a clean 2 mL autosampler vial. This removes any particulate matter from the lure matrix that could contaminate the GC inlet.[4]

• Analysis: The sample is now ready for GC-MS analysis. If high concentrations are expected, a serial dilution may be necessary to fall within the linear range of the instrument.

Protocol 2: Headspace Solid-Phase Microextraction (SPME) of Insect Glands

This is a solvent-free method ideal for analyzing the volatile profile of pheromone glands from individual insects.[3]

• Sample Preparation: Excise the pheromone gland from the insect under a stereomicroscope and immediately place it in a 2 mL headspace vial.[3]

• Incubation: Seal the vial and place it in a heating block at 50°C for 15 minutes to allow the volatile compounds to equilibrate in the headspace.

• Extraction: Introduce a conditioned SPME fiber (e.g., 100 µm Polydimethylsiloxane) into the headspace of the vial for a fixed period (e.g., 30 minutes) to adsorb the analytes.

• Analysis: Immediately after extraction, retract the fiber and introduce it into the GC inlet for thermal desorption of the analytes onto the column.

GC-MS Instrumental Parameters

The following parameters are a robust starting point for the analysis of (E)-9-dodecenyl acetate and should be optimized for your specific instrumentation. The use of a non-polar DB-5ms column is recommended due to its excellent performance with semi-volatile compounds.[6][7]

Parameter	Recommended Setting	Rationale
Gas Chromatograph
GC Column	Agilent J&W DB-5ms (30 m x 0.25 mm ID, 0.25 µm film) or equivalent	A non-polar, low-bleed column ideal for MS applications, providing excellent inertness and peak shape for semi-volatile compounds.[6][7]
Carrier Gas	Helium (99.999% purity)	Provides good resolution and is inert.
Flow Rate	1.0 mL/min (Constant Flow Mode)	An optimal flow rate for a 0.25 mm ID column, balancing resolution and analysis time.
Injector Type	Split/Splitless	Allows for flexibility depending on sample concentration.
Injector Temperature	250°C	Ensures complete and rapid vaporization of the analyte without thermal degradation.[3]
Injection Mode	Splitless (for trace analysis) or Split 20:1 (for higher concentrations)	Splitless mode enhances sensitivity for low-concentration samples, while a split injection prevents column overloading with more concentrated samples.
Oven Program	Initial: 80°C, hold for 1 min; Ramp: 10°C/min to 230°C, hold for 10 min	This temperature program provides good separation of the target analyte from potential impurities and matrix components.[8]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	The standard ionization technique for GC-MS, providing reproducible and characteristic fragmentation patterns.[9]
Ionization Energy	70 eV	A standardized energy that allows for comparison with established mass spectral libraries like NIST.[8]
Ion Source Temperature	230°C	Prevents condensation of the analyte in the ion source.
Quadrupole Temperature	150°C	Ensures stable performance of the mass analyzer.[10]
Mass Scan Range	m/z 40-350	A suitable range to capture the molecular ion and all significant fragment ions of (E)-9-dodecenyl acetate.[8]
Solvent Delay	3 minutes	Prevents the high concentration of the injection solvent from saturating the detector.

Data Interpretation and Expected Results

Chromatographic Analysis

Under the specified GC conditions, (E)-9-dodecenyl acetate is expected to elute as a sharp, symmetrical peak. The retention time will be highly reproducible under stable conditions. It is crucial to also analyze for the presence of the (Z)-9-dodecenyl acetate isomer, which may be present as an impurity or as a minor component of the natural pheromone blend.[11] The DB-5ms column can typically resolve these isomers.

Mass Spectral Interpretation

The electron ionization mass spectrum of (E)-9-dodecenyl acetate is the key to its unambiguous identification. The molecular ion ([M]+•) is expected at m/z 226, corresponding to its molecular weight.[12]

Figure 2: Key fragmentation pathways for (E)-9-dodecenyl acetate in EI-MS.

The mass spectrum is characterized by several key fragments:

• m/z 166: This significant peak arises from the loss of a neutral acetic acid molecule (60 Da) from the molecular ion. This is a characteristic fragmentation for acetate esters.[13]

• m/z 43: This is often the base peak and corresponds to the acetyl cation ([CH₃CO]⁺), which is highly stable.

• A series of hydrocarbon fragments: A pattern of peaks separated by 14 mass units (corresponding to -CH₂- groups) is typically observed (e.g., m/z 41, 55, 67, 81, 95), which is characteristic of the fragmentation of the long alkyl chain.[14]

By comparing the acquired mass spectrum to a reference spectrum from a trusted library, such as the NIST Mass Spectral Library, a high-confidence identification can be made.

Table 2: Characteristic Mass Fragments for (E)-9-Dodecenyl Acetate

m/z	Proposed Ion Structure	Interpretation
226	[C₁₄H₂₆O₂]+•	Molecular Ion ([M]+•)
166	[C₁₂H₂₂]+•	[M - CH₃COOH]+• (Loss of acetic acid)
95, 81, 67, 55, 41	[CₙH₂ₙ₋₁]⁺, [CₙH₂ₙ₋₃]⁺	Characteristic hydrocarbon fragments from the dodecenyl chain
43	[CH₃CO]⁺	Acylium ion (often the base peak)

Conclusion

The GC-MS protocols and guidelines detailed in this application note provide a robust and reliable framework for the analysis of (E)-9-dodecenyl acetate. By carefully controlling sample preparation and instrument parameters, researchers, drug development professionals, and quality control analysts can achieve high-confidence identification and accurate quantification of this vital insect semiochemical. The principles of method validation, including the use of certified reference standards and comparison to spectral libraries, are essential for ensuring the trustworthiness and scientific integrity of the results.

References

• He, X., et al. (2020). Evaluation of pheromone release from commercial mating disruption dispensers. Journal of Agricultural and Food Chemistry, 53(8), 3009-3014. Available at: [Link]

• Khaskin, G., et al. (2022). In-situ lipid profiling of insect pheromone glands by Direct Analysis in Real Time Mass Spectrometry. bioRxiv. Available at: [Link]

• University of Hertfordshire. (2025). (E)-dodec-9-enyl acetate. AERU. Available at: [Link]

• Lasa, R., et al. (2020). Airborne Pheromone Quantification in Treated Vineyards with Different Mating Disruption Dispensers against Lobesia botrana. Insects, 11(5), 299. Available at: [Link]

• Murphy, R. C. (2001). Mass Spectrometric Analysis of Long-Chain Lipids. Mass Spectrometry Reviews, 20(4), 133-152. Available at: [Link]

• Ideses, R., et al. (1982). Method for producing (E,Z)-7,9-dodecadienyl-1-acetate. Journal of Chemical Ecology, 8(1), 973. Referenced in Google Patents.

• NIST. (n.d.). 9-Dodecen-1-ol, acetate, (E)-. NIST WebBook. Available at: [Link]

• PubChem. (n.d.). (E)-9-Dodecenyl acetate. PubChem Compound Summary for CID 5363548. Available at: [Link]

• Liu, G., et al. (2019). Structural characterization and mass spectrometry fragmentation signatures of macrocyclic alkanes isolated from a Sydney Basin torbanite, Australia. Organic Geochemistry, 138, 103918. Available at: [Link]

• Element Lab Solutions. (n.d.). DB-5ms. Available at: [Link]

• Singh, S., et al. (2024). Protocol for aerial trapping and analyses of candidate pheromone compounds released by moths via gas chromatography-mass spectrometry. STAR Protocols, 5(3), 103449. Available at: [Link]

• Pop, L., et al. (2012). Convenient Synthesis of (Z)-7-and (E)-9-dodecene-1-yl Acetate, Components of Some Lepidoptera Insect Sex Pheromone. Revista de Chimie, 63(1), 58-61. Available at: [Link]

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• 5. Evaluation of pheromone release from commercial mating disruption dispensers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characteristic fragmentation of polyunsaturated fatty acids with allylic vicinal diols in positive-ion LC/ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Protocol for aerial trapping and analyses of candidate pheromone compounds released by moths via gas chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
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Application of (E)-9-Dodecenyl acetate in integrated pest management (IPM)

Application Note: High-Precision Integrated Pest Management (IPM) using (E)-9-Dodecenyl Acetate

Abstract

(E)-9-Dodecenyl acetate (E9-12Ac) is a Type I lepidopteran pheromone component critical for the ethological control of the European Pine Shoot Moth (Rhyacionia buoliana) and the Western Pine Shootborer (Eucosma sonomana). Unlike broad-spectrum insecticides, E9-12Ac functions through non-lethal modulation of adult male behavior. This guide details the physicochemical standards, biological mechanisms, and field protocols required to deploy E9-12Ac for monitoring (sentinel tracking) and mating disruption (population suppression).

Part 1: Chemical Monograph & Quality Control

For researchers and formulators, the efficacy of E9-12Ac is strictly dependent on isomeric purity. The target species often exhibit antagonistic responses to the (Z)-isomer or alcohol precursors.

Physicochemical Profile

Property	Specification
IUPAC Name	(E)-9-Dodecen-1-yl acetate
Common Abbreviation	E9-12Ac
CAS Number	35148-19-7
Molecular Formula
Molecular Weight	226.36 g/mol
Boiling Point	~300°C (760 Torr)
Solubility	Insoluble in water; Soluble in Hexane, Ethanol, DCM
Flash Point	>110°C (Closed Cup)

Critical Purity Standards (QC Protocol)

Rhyacionia buoliana is highly sensitive to isomer ratios. Technical grade pheromone must meet the following criteria to prevent behavioral inhibition:

• Isomeric Purity:

  98.5% (E)-isomer.[1]

• Contaminant Limit: (Z)-9-Dodecenyl acetate must be < 1.0%. High levels of Z-isomer can shut down trap catch entirely (antagonism).

• Alcohol Precursor: (E)-9-Dodecen-1-ol must be < 0.5% (often results from incomplete acetylation).

Part 2: Biological Mechanism of Action

E9-12Ac functions as an olfactory agonist. It binds to Pheromone Binding Proteins (PBPs) in the sensilla trichodea of the male antenna, transporting the hydrophobic molecule to the receptor site.

Signal Transduction Pathway

The following diagram illustrates the cascade from plume detection to behavioral output.

Figure 1: Olfactory signal transduction pathway for E9-12Ac. Successful IPM relies on overloading the "Receptor" node to prevent "Source" localization.

Part 3: Field Protocols

Protocol A: Sentinel Monitoring (Biofix Determination)

Objective: To detect the onset of adult flight (Biofix) and time insecticide sprays or validate mating disruption efficacy.

Materials:

• Lure: Red rubber septa loaded with 0.1 mg to 1.0 mg E9-12Ac.

• Trap: Delta trap or Wing trap (sticky liner).

• Placement: Upper third of the tree canopy (critical for Rhyacionia).

Workflow:

• Deployment Timing: Deploy traps 2 weeks before expected emergence (typically late May/early June in Northern Hemisphere).

• Density: 1 trap per 2–5 hectares (minimum 2 traps per block).

• Service Interval: Check traps weekly. Replace liners if >50 moths caught or dust cover is high. Replace lures every 4–6 weeks.

• Data Logging: Record "Male Moths/Trap/Day" (MTD).

• Threshold: For R. buoliana, a catch of >5 moths/trap/week often triggers conventional intervention if MD is not used.

Protocol B: Mating Disruption (MD)

Objective: To prevent male location of females via competitive attraction (false trails) or camouflage.

Formulation Types:

• Reservoir Dispensers: Polyethylene tubes/ropes (passive release).

• Sprayable: Microencapsulated flowables (SPLAT).

• Aerosol: "Puffer" cabinets (active release).

Experimental Procedure (Reservoir Deployment):

• Rate Calculation: Target 10–40 g active ingredient (a.i.) per hectare.

  • Example: If a dispenser contains 200 mg E9-12Ac, deploy 150–200 dispensers/ha.

• Application Timing: CRITICAL. Must apply before the first male catch (Biofix). Late application allows initial mating, rendering the season a failure.

• Height: Attach dispensers to the upper 1/3 of the crown. Pheromones are heavier than air; low placement fails to protect the terminal shoots.

• Edge Effect Mitigation: Double the dispenser density on the outer 20 meters of the orchard/plantation to counteract wind dilution.

Logic Workflow for IPM Decision Making:

Figure 2: Decision matrix for interpreting trap data in the presence or absence of Mating Disruption.

Part 4: Data Analysis & Efficacy Metrics

To validate the protocol, researchers must calculate the Trap Shutdown (%) :

• >95% Shutdown: Excellent control. The pheromone plume is effectively masking females.

• <80% Shutdown: System failure.

  • Root Cause Analysis: Check dispenser release rate (weigh dispensers), check isomeric purity (lab analysis), or check height of deployment.

References

• El-Sayed, A. M. (2023). The Pherobase: Database of Pheromones and Semiochemicals. (E)-9-Dodecenyl acetate profile.

• Grant, G. G., et al. (2002). Electroantennogram response of the European pine shoot moth, Rhyacionia buoliana. Journal of Chemical Ecology.

• Witzgall, P., et al. (2010).[2] Sex pheromones and their impact on pest management. Journal of Chemical Ecology.

• Bedoukian Research. (2023). Technical Data Sheet: (E)-9-Dodecenyl Acetate. (Source for physical properties and purity standards).

• Suckling, D. M., et al. (2012). Mating disruption of the European pine shoot moth. Agricultural and Forest Entomology.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Biosynthesis of the Sex Pheromone Component (E,Z)-7,9-Dodecadienyl Acetate in the European Grapevine Moth, Lobesia botrana, Involving ∆11 Desaturation and an Elusive ∆7 Desaturase - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: A Senior Application Scientist's Guide to Solid-Phase Microextraction (SPME) for the Volatile Collection of (E)-9-Dodecenyl Acetate

Abstract

This comprehensive guide provides a detailed methodology for the application of Solid-Phase Microextraction (SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) for the qualitative and quantitative analysis of (E)-9-Dodecenyl acetate. This volatile compound is a significant semiochemical, acting as a sex pheromone for various Lepidopteran species.[1][2] The protocols outlined herein are designed for researchers, scientists, and drug development professionals seeking a robust, solvent-free method for the sampling and analysis of this and similar volatile organic compounds (VOCs). This document elucidates the fundamental principles of SPME, offers a rationale for methodological choices, and provides detailed, step-by-step protocols for practical implementation.

Introduction: The Rationale for SPME in Volatile Pheromone Analysis

(E)-9-Dodecenyl acetate is a key straight-chain lepidopteran pheromone used in integrated pest management and for monitoring insect populations.[2] Its volatile nature presents a unique challenge for accurate sample collection and analysis. Traditional methods often involve solvent extraction of pheromone glands, which can be time-consuming, require significant amounts of hazardous solvents, and may not accurately reflect the naturally emitted volatile profile.

Solid-Phase Microextraction (SPME) emerges as a superior alternative, offering a simple, solvent-free, and highly sensitive approach to volatile sampling.[3] SPME integrates sampling, extraction, concentration, and sample introduction into a single step.[4] The technique relies on the partitioning of analytes between the sample matrix (in this case, the headspace above the sample) and a stationary phase coated onto a fused silica fiber.[4] This guide will focus on Headspace SPME (HS-SPME), as it is particularly well-suited for the analysis of volatile compounds like (E)-9-Dodecenyl acetate, minimizing matrix interference and enhancing sensitivity.[4]

Foundational Principles: Understanding the SPME Process

The efficacy of an SPME method is governed by the equilibrium established between the analyte concentration in the sample's headspace and the amount adsorbed by the fiber coating. This process is influenced by several critical parameters that must be carefully optimized to ensure accurate and reproducible results.

The Importance of Fiber Chemistry

The choice of SPME fiber is paramount and depends on the polarity and molecular weight of the target analyte. For (E)-9-Dodecenyl acetate, a relatively nonpolar compound, a nonpolar or bi-polar fiber is recommended.

• Polydimethylsiloxane (PDMS): A nonpolar coating ideal for the extraction of nonpolar analytes. A 100 µm film thickness is often a good starting point for volatile compounds.

• Divinylbenzene/Polydimethylsiloxane (DVB/PDMS): A bi-polar fiber that is effective for a broader range of analytes, including those with some degree of polarity.

• Carboxen/Polydimethylsiloxane (CAR/PDMS): This fiber is particularly effective for trapping very volatile and low molecular weight compounds.

For the analysis of (E)-9-Dodecenyl acetate and similar semiochemicals, a DVB/PDMS fiber is often a robust choice, offering a good balance of selectivity and capacity.[5]

The Causality of Experimental Parameters

The following parameters directly influence the partitioning of (E)-9-Dodecenyl acetate from the headspace to the SPME fiber:

• Extraction Temperature: Increasing the temperature increases the vapor pressure of the analyte, facilitating its transfer to the headspace. However, excessively high temperatures can negatively impact the partitioning coefficient between the fiber and the headspace. A typical starting range for semiochemicals is 40-60°C.

• Extraction Time: Sufficient time is required for the analyte to reach equilibrium, or near-equilibrium, between the headspace and the fiber. The optimal time will depend on the analyte's volatility and the sample matrix.

• Agitation: Agitation of the sample vial (e.g., using a magnetic stirrer or orbital shaker) accelerates the mass transfer of the analyte into the headspace, reducing the time needed to reach equilibrium.

• Ionic Strength: The addition of salt (e.g., NaCl) to aqueous samples can increase the volatility of some organic compounds by the "salting-out" effect, thereby improving extraction efficiency.

Experimental Workflow: A Visualized Protocol

The following diagram illustrates the logical flow of the SPME-GC-MS analysis for (E)-9-Dodecenyl acetate.

Caption: Workflow for SPME-GC-MS analysis of (E)-9-Dodecenyl acetate.

Detailed Protocols

Materials and Reagents

• SPME Fiber Assembly: Manual or autosampler-compatible SPME holder with a DVB/PDMS fiber (e.g., 65 µm film thickness).

• Headspace Vials: 10 or 20 mL clear glass vials with magnetic screw caps and PTFE/silicone septa.

• (E)-9-Dodecenyl Acetate Standard: High purity standard for calibration.

• Internal Standard (IS): A compound not present in the sample, with similar chemical properties to the analyte (e.g., a deuterated analog or a compound with a similar retention time).

• Solvent: High-purity hexane or other suitable solvent for preparing standards.

• Sodium Chloride (optional): Analytical grade.

• GC-MS System: A gas chromatograph coupled to a mass spectrometer with a suitable capillary column (e.g., DB-5ms or equivalent).

Protocol 1: Headspace SPME of a Liquid Standard

This protocol is essential for method development, optimization, and calibration.

• Preparation of Standards: Prepare a stock solution of (E)-9-Dodecenyl acetate in hexane. Create a series of calibration standards by diluting the stock solution in a suitable matrix (e.g., water or a solvent blank) in headspace vials.

• Internal Standard Spiking: Add a consistent amount of the internal standard to each calibration standard and sample vial.

• Vial Sealing: Immediately seal the vials with the screw caps.

• Incubation and Agitation: Place the vials in a heating block or water bath set to the desired temperature (e.g., 50°C) with agitation for a set pre-incubation time (e.g., 10 minutes).[6]

• SPME Fiber Exposure: Manually or with an autosampler, insert the SPME fiber through the vial septum and expose it to the headspace.

• Extraction: Allow the fiber to remain in the headspace for the optimized extraction time (e.g., 30 minutes).[6]

• Fiber Retraction: Retract the fiber into the needle.

• GC-MS Analysis: Immediately introduce the SPME fiber into the hot GC inlet for thermal desorption.

Protocol 2: Headspace SPME from an Insect Pheromone Gland

This protocol is for the analysis of the native pheromone.

• Gland Excision: Carefully dissect the pheromone gland from the insect.

• Sample Placement: Place the excised gland directly into a headspace vial. For very small glands, a micro-vial insert may be used.

• Internal Standard Addition: If quantitative analysis is desired, a known amount of internal standard in a volatile solvent can be added to the vial, ensuring the solvent evaporates before sealing.

• Vial Sealing and Analysis: Proceed with steps 3-8 from Protocol 1.

Data Presentation and Interpretation

Optimization of SPME Parameters

The following table provides an example of data that could be generated during method optimization.

Parameter	Setting 1	Setting 2	Setting 3	Peak Area Response (Analyte/IS)
Extraction Temp (°C)	40	50	60	Illustrative Data
Extraction Time (min)	15	30	45	Illustrative Data

Note: The optimal conditions are those that yield the highest and most reproducible peak area ratio of the analyte to the internal standard.

GC-MS Parameters

A well-optimized GC-MS method is crucial for the separation and identification of (E)-9-Dodecenyl acetate.

Parameter	Recommended Setting	Rationale
Injection Port Temp.	250°C	Ensures rapid and complete thermal desorption of the analyte from the SPME fiber.
Injection Mode	Splitless	Maximizes the transfer of the analyte to the column for improved sensitivity.
Carrier Gas	Helium	Inert carrier gas providing good chromatographic resolution.
Oven Program	Start at 50°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.	This is a starting point and should be optimized for the specific column and analytes of interest to achieve good separation.
MS Source Temp.	230°C	Standard temperature for electron ionization.
MS Quad Temp.	150°C	Standard temperature for the quadrupole.
Scan Range	40-400 m/z	A suitable range to capture the molecular ion and characteristic fragment ions of (E)-9-Dodecenyl acetate.

Troubleshooting Common SPME Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Analyte Peak	Incomplete desorption.	Increase injector temperature or desorption time.
Inefficient extraction.	Optimize extraction temperature and time. Consider adding salt to aqueous samples.
Fiber damage.	Inspect the fiber under a microscope. Replace if damaged.
Poor Reproducibility	Inconsistent sampling time or temperature.	Use an autosampler for precise timing and ensure consistent heating.
Fiber carryover.	Increase desorption time and/or temperature. Bake out the fiber between runs.
Variable sample matrix.	Ensure consistent sample preparation. Use an internal standard to correct for variations.
Ghost Peaks	Contamination of the SPME fiber or GC system.	Condition the fiber properly before use. Run a blank analysis of the GC-MS system.
Septum bleed.	Use high-quality septa and replace them regularly.

Self-Validating Systems: Ensuring Trustworthiness

A robust analytical method must be validated to ensure its accuracy and reliability. Key validation parameters include:

• Linearity: A calibration curve should be generated with a minimum of five concentration levels. The coefficient of determination (R²) should be >0.99.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

• Precision: Assessed by replicate analyses of a standard at different concentrations on the same day (intra-day precision) and on different days (inter-day precision). The relative standard deviation (RSD) should typically be <15%.

• Accuracy: Determined by analyzing a sample with a known concentration of the analyte (e.g., a spiked matrix) and calculating the percent recovery.

Conclusion

Solid-Phase Microextraction offers a powerful, efficient, and environmentally friendly approach to the analysis of volatile semiochemicals like (E)-9-Dodecenyl acetate. By carefully selecting the appropriate fiber and optimizing the extraction parameters, researchers can achieve high sensitivity and reproducibility. The protocols and guidelines presented in this document provide a solid foundation for the successful implementation of SPME-GC-MS for the analysis of this important insect pheromone.

References

• JOVE. (2023). SPME with GC-MS for Volatile Compounds Profiling. [Link]

• Phenomenex. Troubleshooting Guide. [Link]

• Vasconcelos Guedes, J. V., et al. (2022). Chemical Approach to the Optimization of Conditions Using HS-SPME/GC–MS for Characterization of Volatile Compounds in Eugenia brasiliensis Fruit. Molecules, 27(15), 5037. [Link]

• Šikuten, I., et al. (2021). Optimization of SPME-Arrow-GC/MS Method for Determination of Free and Bound Volatile Organic Compounds from Grape Skins. Molecules, 26(24), 7529. [Link]

• ResearchGate. (2024). What is the most effective method for preparing an insect sample for pheromone analysis?. [Link]

• University of Hertfordshire. (E)-dodec-9-enyl acetate. [Link]

• Zhang, Y., et al. (2021). Optimization and Validation of a Headspace Solid-Phase Microextraction with Comprehensive Two-Dimensional Gas Chromatography Time-of-Flight Mass Spectrometric Detection for Quantification of Trace Aroma Compounds in Chinese Liquor (Baijiu). Foods, 10(11), 2829. [Link]

• Pherobank. Straight Chain Arthropod Pheromones (SCAPs). [Link]

• Yusof, N. A., et al. (2015). Development and validation of headspace Solid-Phase microextraction coupled with gas chromatography (HS-SPME-GC) method for the analysis of zingiber zerumbet L. Journal of chromatographic science, 53(5), 720–726. [Link]

• ResearchGate. (Z)-9-Dodecenyl Acetate, a Component of the Sex Pheromone of Cnephasia longana Haworth (Lepidoptera: Tortricidae). [Link]

• Guerrero-Vásquez, G., et al. (2021). Tools in the Investigation of Volatile Semiochemicals on Insects: From Sampling to Statistical Analysis. Insects, 12(11), 981. [Link]

• OSTI.GOV. (2021). ANNUAL REPORTRaman Spectroscopy to Detect and Measure NOW Pheromones. [Link]

• Ho, T. D., et al. (2024). Headspace Solid-Phase Micro-Extraction Method Optimization and Evaluation for the Volatile Compound Extraction of Bronchoalveolar Lung Lavage Fluid Samples. Metabolites, 14(1), 47. [Link]

• ResearchGate. (PDF) VALIDATION OF HEADSPACE SOLID-PHASE MICROEXTRACTION WITH GAS CHROMATOGRAPHY-FLAME IONISATION DETECTOR METHOD FOR ALCOHOL ANALYSIS ON GASTRIC FLUID. [Link]

• Xia, C., et al. (2021). Biosynthesis of the Sex Pheromone Component (E,Z)-7,9-Dodecadienyl Acetate in the European Grapevine Moth, Lobesia botrana, Involving ∆11 Desaturation and an Elusive ∆7 Desaturase. Journal of Chemical Ecology, 47(3), 253–265. [Link]

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Technical Notes & Optimization

Improving the yield of (E)-9-Dodecenyl acetate synthesis

Technical Support Center: (E)-9-Dodecenyl Acetate Synthesis Topic: Improving Yield & Stereoselectivity in Pheromone Synthesis Audience: Senior Chemists, Process Engineers, and Drug Development Researchers

Executive Summary & Route Selection

The Challenge: Synthesizing (E)-9-Dodecenyl acetate (E9-12:Ac) presents a classic stereochemical challenge: inserting a trans-double bond at the C9 position while maintaining high isomeric purity (>98% E). The biological activity of this pheromone (e.g., for Rhyacionia buoliana or Etiella zinckenella) is often strictly dependent on the E:Z ratio; even trace Z-isomers can inhibit attraction.

The Solution: While Wittig reactions (Schlosser modification) and Julia-Kocienski olefinations are viable, the Dissolving Metal Reduction (Birch-type) of an internal alkyne remains the industrial "Gold Standard" for yield and stereochemical integrity. This guide focuses on optimizing this route, specifically addressing the "Yield Killers" at the reduction and coupling stages.

Comparative Yield Analysis of Synthetic Routes

Methodology	Typical Yield (Overall)	E-Selectivity	Scalability	Primary Drawback
Alkyne Reduction (Li/NH₃)	65 - 75%	> 99%	High	Handling liquid NH₃; Cryogenic conditions.
Julia-Kocienski Olefination	50 - 60%	95 - 98%	Medium	Expensive sulfone reagents; Atom economy.
Cross-Metathesis (Ru-Cat)	40 - 55%	80 - 90%	Low/Med	Catalyst cost; Homodimer byproduct removal.
Wittig (Schlosser Mod.)	45 - 55%	90 - 95%	Medium	Cryogenic control; Phosphine oxide waste.

Critical Troubleshooting: The "Why Is My Yield Low?" Guide

This section addresses specific failure points reported by users.

Module A: The Stereoselectivity Engine (Alkyne → E-Alkene)

The conversion of 9-dodecyn-1-yl derivatives to (E)-9-dodecenyl derivatives.[1][2]

Q: I am seeing significant Z-isomer contamination (5-10%) after Li/NH₃ reduction. Why? A: This is typically caused by isomerization of the intermediate vinyl radical or proton source issues .

• Root Cause 1: Slow Quenching. If the reaction mixture warms up before the lithium amide (LiNH₂) is destroyed, base-catalyzed isomerization of the alkyne to an allene (and subsequently Z-alkene) can occur.

• Root Cause 2: Proton Source Availability. In the absence of an alcohol co-solvent (like t-BuOH), the vinyl anion relies on NH₃ for protonation, which is slow.

• Corrective Action: Add a proton source (t-BuOH or EtOH) to the reaction mixture before adding the metal, or ensure rapid, inverse quenching into solid NH₄Cl.

Q: My reaction stalls with 10-15% unreacted alkyne remaining. A: This indicates "Solvated Electron" depletion .

• Mechanism: The deep blue color (solvated electrons) must persist throughout the reaction. If it fades to white/grey, the reducing power is gone.

• Corrective Action: Add Lithium/Sodium in small portions until the blue color persists for at least 20 minutes after the last addition. Ensure your ammonia is anhydrous; moisture destroys solvated electrons instantly.

Module B: C-C Bond Formation (Alkylation)

Coupling 1-halo-octane derivatives with acetylene or ethyl fragments.

Q: The yield of the alkyne coupling step (C8 + C2 or C10 + C2) is stuck at 50%. A: The issue is likely lithium acetylide aggregation or elimination side-reactions .

• Root Cause: Lithium acetylides form tight aggregates in pure THF, reducing nucleophilicity.

• Corrective Action: Use a co-solvent to break aggregates. DMPU (N,N'-Dimethylpropyleneurea) is the safer, modern alternative to HMPA. A 3:1 THF:DMPU ratio can boost yields to >85%.

• Side Reaction Check: If using an alkyl bromide, ensure the temperature is kept low (-10°C to 0°C) during addition to prevent E2 elimination (forming terminal alkenes instead of coupling).

The "Golden Path" Protocol

Objective: Synthesis of (E)-9-Dodecenyl Acetate via Alkyne Reduction. Target Specification: >98% Chemical Purity, >99% E-Isomer.

Step 1: Synthesis of 9-Dodecyn-1-ol (The Skeleton)

• Reagents: 1,8-Octanediol (start), HBr (to make 8-bromo-1-octanol), THP-protection, Lithium Acetylide Ethylenediamine complex.

• Alkylation: React protected 8-bromo-octanol with Lithium Acetylide in DMSO/THF.

  • Tip: DMSO accelerates this nucleophilic substitution significantly.

• Chain Extension: Lithiate the terminal alkyne (n-BuLi, -78°C) and react with Ethyl Bromide (EtBr) in THF/DMPU.

  • Checkpoint: Verify complete conversion of terminal alkyne to internal alkyne via GC.

Step 2: Dissolving Metal Reduction (The Critical Stereocontrol)

• Setup: 3-neck flask, Dry Ice/Acetone condenser, Nitrogen inlet.

• Solvent: Condense anhydrous NH₃ (approx. 10 volumes relative to substrate).

• Reagents: Lithium metal (wire, 4.0 equiv), t-Butanol (2.0 equiv - optional proton source).

• Procedure:

  • Dissolve the alkyne (9-dodecyn-1-ol derivative) in dry THF.

  • Add to the liquid NH₃ at -33°C.

  • Add Lithium wire in small pieces. Observation: Solution turns deep blue/bronze.[3]

  • Stir for 2 hours. Ensure blue color persists.

  • Quenching (Critical): Add solid Ammonium Chloride (NH₄Cl) carefully until color discharges.

  • Evaporate NH₃ under N₂ stream. Partition residue between water and Ether.

• Expected Yield: 85-90%.

• Stereochemistry: >99% E-isomer.

Step 3: Acetylation & Purification

• Deprotection: Remove THP group (MeOH/pTsOH).

• Acetylation: Acetic Anhydride (1.2 equiv), Pyridine (1.5 equiv), DMAP (cat). Stir RT 2h.

• Purification:

  • Standard: Flash chromatography (Hexane/EtOAc 95:5).

  • Polishing (If Z-isomer > 2%): Use AgNO₃-impregnated Silica Gel (10% w/w). Silver ions complex preferentially with Z-alkenes (less sterically hindered), allowing the E-isomer to elute first.

Visualizing the Workflow

Figure 1: Strategic Synthesis & Troubleshooting Logic

Caption: Workflow logic for (E)-9-Dodecenyl Acetate synthesis with integrated troubleshooting loops for the critical reduction step.

References

• Voda, I. et al. (2016). "Convenient Synthesis of (Z)-7-and (E)-9-dodecene-1-yl Acetate, Components of Some Lepidoptera Insect Sex Pheromone." ResearchGate.[2] Available at: [Link]

• Trubachev, A. D. et al. (2025).[2] "Synthesis of E-9-Dodecen-1-yl Acetate Using Organomanganese Reagents." ResearchGate.[2] Available at: [Link]

• Witzgall, P. et al. (2005).[4] "Biosynthesis of the Sex Pheromone Component (E,Z)-7,9-Dodecadienyl Acetate in the European Grapevine Moth." PubMed Central. Available at: [Link]

• Lumen Learning. "Reduction of Alkynes: Dissolving Metal Reduction." Lumen Learning Organic Chemistry. Available at: [Link]

• Banasiak, D. S. (1985). "Insect pheromones from olefin metathesis." Journal of Molecular Catalysis. (Cited via Google Patents context).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. Biosynthesis of the Sex Pheromone Component (E,Z)-7,9-Dodecadienyl Acetate in the European Grapevine Moth, Lobesia botrana, Involving ∆11 Desaturation and an Elusive ∆7 Desaturase - PMC [pmc.ncbi.nlm.nih.gov]

Quality control parameters for synthetic (E)-9-Dodecenyl acetate

CAS: 35148-19-7 | Formula: C₁₄H₂₆O₂ | Common Name: E9-12Ac[1]

Welcome to the Technical Support Hub

This guide is designed for analytical chemists and chemical ecologists encountering issues with the synthesis, purification, or field application of (E)-9-Dodecenyl acetate . Unlike standard reagents, the biological activity of this pheromone is governed by strict stereochemical fidelity. A 95% pure sample may be biologically inert if the 5% impurity is the (Z)-isomer, which often acts as a behavioral antagonist.

Part 1: Critical Quality Parameters (Specification Sheet)

Before troubleshooting, verify your material against these baseline metrics. These are not just suggestions; they are the boundary conditions for biological validity.

Parameter	Acceptance Criteria	Criticality	Method
Isomeric Purity	≥ 99.0% (E)-isomer	CRITICAL	GC-FID (Polar Column)
Chemical Purity	≥ 98.0%	High	GC-FID / MS
Appearance	Clear, colorless liquid	Medium	Visual
Acid Value	< 1.0 mg KOH/g	High	Titration (Hydrolysis check)
Water Content	< 0.1%	Medium	Karl Fischer
Residual Solvent	< 500 ppm	High (Drug Dev)	HS-GC

Part 2: Troubleshooting Guides

Scenario A: The "Ghost Peak" Phenomenon (Isomer Contamination)

User Complaint: "My GC-MS shows a single pure peak at >99%, but the biological assay (EAG or field trap) shows zero activity or inhibition."

Root Cause: Co-elution of (E) and (Z) isomers. Standard non-polar columns (e.g., DB-5, HP-5) rely on boiling point separation. Since (E)-9 and (Z)-9 isomers have nearly identical boiling points, they often co-elute as a single peak on non-polar phases, masking the contamination.

The Fix: Switch to a high-polarity stationary phase.

Protocol: Isomer-Specific GC Method

• Column: Cyanopropylphenyl polysiloxane (e.g., DB-23, ZB-FAME) or Polyethylene Glycol (DB-Wax).

  • Recommendation:DB-Wax (30m x 0.25mm x 0.25µm) usually provides baseline resolution where Z elutes before E.

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Oven Program:

  • Start: 60°C (hold 1 min).

  • Ramp 1: 20°C/min to 160°C.

  • Ramp 2: 2°C/min to 210°C (Critical slow ramp for isomer splitting).

  • Hold: 5 mins.

• Validation: You must run a standard mix containing both (E) and (Z) isomers to confirm retention time separation (Resolution

  ).

Scenario B: The "Vinegar" Smell (Hydrolysis)

User Complaint: "The stock solution smells sharp/acidic, and the attractive duration in the field is shorter than expected."

Root Cause: Hydrolysis of the acetate ester. Moisture ingress converts (E)-9-Dodecenyl acetate into (E)-9-Dodecen-1-ol (alcohol) and Acetic Acid . The alcohol is often a different pheromone component (sometimes an antagonist), and the acid alters the pH of the dispenser matrix.

The Fix: Quantify the breakdown products.

Protocol: Hydrolysis Detection

• Quick Check (Acidity): Dissolve 100 mg sample in neutral ethanol with phenolphthalein. If it turns pink immediately upon adding 1 drop of 0.1N NaOH, it is stable. If it requires significant titrant, hydrolysis has occurred.

• Quantitative (GC):

  • Look for a peak eluting earlier than the main ester peak on non-polar columns (Alcohol BP < Ester BP).

  • Limit: If (E)-9-Dodecen-1-ol > 2.0%, repurify.

Scenario C: Synthesis Byproducts (The "Alkyne" Trace)

User Complaint: "I see small peaks with m/z 162 or 164 that don't match the library perfectly."

Root Cause: Incomplete reduction during synthesis. If synthesized via alkyne reduction (e.g., from 9-dodecynyl acetate), trace amounts of the triple-bond precursor may remain.

The Fix: Hydrogenation monitoring.

• Detection: Alkyne precursors have different ionization patterns. Look for the molecular ion

  relative to the target.

• Impact: Alkynes are generally biologically inactive but indicate poor process control.

Part 3: Visualizing the QC Logic

Workflow 1: Quality Control Decision Matrix

This diagram outlines the flow from raw synthesis to released product, highlighting the "Kill Steps" where batches often fail.

Figure 1: Critical Control Points (CCPs) in the pheromone release pathway. Note that Isomer QC is a distinct step from general purity.

Workflow 2: Column Selection Logic

How to choose the right GC column to avoid false positives.

Figure 2: Decision tree for gas chromatography column selection based on analytical objectives.

Part 4: Frequently Asked Questions (FAQs)

Q1: Can I use NMR to determine the E/Z ratio instead of GC? A: Yes, but with caveats. Proton NMR (

H-NMR) can distinguish the olefinic protons. The coupling constant ( ) for trans (E) alkenes is typically 14–16 Hz , while cis (Z) alkenes show 6–12 Hz . However, for trace impurity detection (<1%), NMR sensitivity is often lower than GC-FID unless you use high-field instruments (600 MHz+) with long acquisition times. GC is preferred for QC release; NMR is preferred for structural validation.

Q2: What is the shelf life of the pure material? A: If stored at -20°C under Argon or Nitrogen, the shelf life is 24–36 months .

• Warning: If stored at room temperature in a non-sealed vial, the half-life drops to <6 months due to hydrolysis and oxidation. Always warm the bottle to room temperature before opening to prevent condensation (water) from entering the cold liquid.

Q3: My synthesis yielded a 70:30 E:Z mixture. Can I distill them apart? A: No. The boiling point difference is negligible. You must use:

• Urea Clathration: Urea preferentially forms inclusion complexes with linear (E)-isomers, leaving the bent (Z)-isomers in solution. This can boost purity from 70% to >95%.

• Silver Nitrate Chromatography: Ag+ ions complex more strongly with (Z)-alkenes (steric accessibility), retarding their elution and allowing the (E)-isomer to pass through.

References

• Bedoukian Research. (n.d.). 9-Dodecenyl Acetate, (E)- Technical Data. Retrieved from

• NIST Chemistry WebBook. (2023). (E)-9-Dodecenyl acetate Mass Spectrum & Retention Indices. NIST Standard Reference Database. Retrieved from

• Pherobase. (2024). Semiochemicals of Rhyacionia buoliana. Database of Insect Pheromones and Semiochemicals. Retrieved from

• Millar, J. G., & Haynes, K. F. (1998). Methods in Chemical Ecology: Chemical Methods. Springer.

• PubChem. (2024). (E)-9-Dodecenyl acetate Compound Summary. National Library of Medicine. Retrieved from

Sources

• 1. agriculture.basf.com [agriculture.basf.com]

Reference Data & Comparative Studies

A Comparative Analysis of Synthetic vs. Natural (E)-9-Dodecenyl Acetate for Research and Pest Management Applications

In the intricate world of chemical ecology, the precise mimicry of nature is the benchmark for success. (E)-9-Dodecenyl acetate, a key sex pheromone component for numerous lepidopteran species, including the European pine shoot moth (Rhyacionia buoliana) and the lima bean pod borer (Etiella zinckenella), stands as a testament to this principle.[1][2] For researchers and drug development professionals, the choice between naturally derived and synthetically produced pheromones is a critical one, impacting experimental reproducibility, scalability, and cost-effectiveness. This guide provides an in-depth comparison of synthetic and natural (E)-9-Dodecenyl acetate, supported by established experimental protocols, to inform this decision-making process.

The Central Premise: Bio-identity Dictates Efficacy

The fundamental principle governing the attractiveness of a semiochemical is its molecular identity. An insect's olfactory system is exquisitely tuned to recognize a specific molecular structure. Therefore, a synthetic pheromone that is chemically identical to its natural counterpart, in terms of its molecular formula, stereochemistry, and isomeric purity, will elicit a congruent behavioral response. The primary advantage of synthetic pheromones lies in the ability to produce large quantities of a highly pure and consistent product, which can be challenging and costly to obtain from natural sources.[3]

Chemical and Isomeric Purity: The Decisive Factors

(E)-9-Dodecenyl acetate possesses a geometric isomer, (Z)-9-Dodecenyl acetate. The ratio of these isomers in the natural pheromone blend is often critical for eliciting the desired behavioral response in the target insect species. In some cases, the presence of the "wrong" isomer can act as an inhibitor, reducing or completely nullifying the attractiveness of the pheromone.

Table 1: Key Properties of (E)-9-Dodecenyl Acetate

Property	Value
Molecular Formula	C₁₄H₂₆O₂
Molecular Weight	226.36 g/mol
CAS Number	35148-19-7
Geometric Isomerism	Exists as (E) and (Z) isomers

Source: The Pherobase[4]

The synthesis of (E)-9-Dodecenyl acetate must, therefore, be carefully controlled to produce the correct isomer with high purity. Modern synthetic routes can achieve purities exceeding 97%, which is often comparable to or even higher than what can be practically extracted from natural sources.

Comparative Biological Activity: An Evidence-Based Approach

While direct, peer-reviewed studies comparing the field performance of synthetic versus natural (E)-9-Dodecenyl acetate are not abundant, the widespread and successful use of synthetic pheromones in pest management programs for decades serves as strong anecdotal evidence of their efficacy.[3][5] The biological activity of a synthetic pheromone is contingent on its purity and correct isomeric composition. The following experimental protocols provide a framework for researchers to validate the biological activity of a synthetic batch of (E)-9-Dodecenyl acetate against a natural standard or a previously validated synthetic standard.

Experimental Protocols for Validation

I. Chemical Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the chemical purity and isomeric ratio of synthetic (E)-9-Dodecenyl acetate.

Rationale: GC-MS is a powerful analytical technique that separates volatile compounds and provides information about their molecular weight and fragmentation pattern, allowing for confident identification and quantification.[6][7]

Workflow Diagram:

Caption: Workflow for GC-MS analysis of (E)-9-Dodecenyl acetate.

Methodology:

• Sample Preparation:

  • Prepare a 1 µg/µL stock solution of the synthetic (E)-9-Dodecenyl acetate in high-purity hexane.

  • If available, prepare a similar concentration of a natural extract or a certified reference standard.

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890A or equivalent.

  • Mass Spectrometer: Agilent 5975C or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: Increase to 280°C at a rate of 10°C/min.

    • Hold: Hold at 280°C for 10 minutes.

  • Injection: 1 µL in splitless mode.

  • MS Ionization: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 400.

• Data Analysis:

  • Identify the peaks corresponding to (E)- and (Z)-9-Dodecenyl acetate by comparing their retention times and mass spectra with a reference library or standard.

  • Calculate the chemical purity by dividing the peak area of the desired compound by the total peak area of all compounds in the chromatogram.

  • Determine the isomeric ratio by comparing the peak areas of the (E) and (Z) isomers.

Table 2: Expected GC-MS Results for High-Purity Synthetic (E)-9-Dodecenyl Acetate

Parameter	Expected Value
Chemical Purity	> 97%
(E)-isomer Content	> 98%
(Z)-isomer Content	< 2%

II. Biological Activity Assessment: Electroantennography (EAG)

Objective: To measure the antennal response of the target insect species to the synthetic (E)-9-Dodecenyl acetate.

Rationale: EAG measures the summed electrical potential from the olfactory receptor neurons on an insect's antenna in response to an odor stimulus. It provides a direct measure of the compound's ability to be detected by the insect.[8][9]

Workflow Diagram:

Caption: Workflow for Electroantennography (EAG) bioassay.

Methodology:

• Insect Preparation:

  • Use male moths of the target species, as they are the ones that respond to the female-produced sex pheromone.

  • Carefully excise an antenna from a live, chilled moth.

  • Mount the antenna between two electrodes using conductive gel. The recording electrode is placed at the tip and the reference electrode at the base.

• Stimulus Preparation:

  • Prepare serial dilutions of the synthetic (E)-9-Dodecenyl acetate in a solvent like mineral oil or hexane (e.g., 0.1, 1, 10, 100 µg/µL).

  • Apply a known volume (e.g., 10 µL) of each dilution onto a small piece of filter paper and insert it into a Pasteur pipette.

  • Prepare a solvent-only control pipette.

• EAG Recording:

  • Deliver a continuous stream of humidified, purified air over the mounted antenna.

  • Insert the tip of the stimulus pipette into a hole in the main airline and deliver a puff of odor-laden air (e.g., 0.5 seconds).

  • Record the resulting depolarization of the antenna (the EAG response) in millivolts (mV).

  • Present the stimuli in order of increasing concentration, with a solvent control presented between each test stimulus to allow the antenna to recover.

• Data Analysis:

  • Measure the peak amplitude of the EAG response for each stimulus.

  • Subtract the average response to the solvent control from the responses to the pheromone stimuli.

  • Plot the dose-response curve (EAG amplitude vs. log of stimulus concentration).

Table 3: Hypothetical Comparative EAG Data

Compound	Concentration (µg)	Mean EAG Response (mV) ± SE
Solvent Control	0	0.1 ± 0.02
Natural Extract	10	1.2 ± 0.15
Synthetic (E)-9-Dodecenyl Acetate	10	1.1 ± 0.13

Note: A statistically non-significant difference between the EAG responses to the natural extract and the high-purity synthetic compound would indicate comparable biological activity at the sensory level.

Conclusion

For researchers and professionals in drug development, the choice between synthetic and natural (E)-9-Dodecenyl acetate hinges on the assurance of chemical and isomeric purity. While natural pheromones provide the "gold standard" for biological activity, their extraction is often impractical for large-scale applications. High-quality synthetic (E)-9-Dodecenyl acetate, validated through rigorous analytical and bioassay techniques like GC-MS and EAG, offers a reliable, scalable, and cost-effective alternative. The protocols outlined in this guide provide a robust framework for such validation, ensuring that synthetic pheromones can be employed with confidence in both fundamental research and applied pest management strategies. The key takeaway is that with meticulous synthesis and quality control, synthetic pheromones are not merely an alternative but an equivalent to their natural counterparts in eliciting the desired biological response.

References

• Beroza, M. (1971). Insect Attractants. Annual Review of Entomology, 16, 99-132.
• University of Hertfordshire. (E)-dodec-9-enyl acetate. Agriculture & Environment Research Unit (AERU).
• Green Chemistry For Sustainability. Synthetic Pheromones for Pest Control.
• The Pherobase. Semiochemical compound: (E)
• Bathon, H. (1984). (Z)-9-Dodecenyl Acetate, a Component of the Sex Pheromone of Cnephasia longana Haworth (Lepidoptera: Tortricidae).
• Tóth, M., et al. (1992). Field screening of olefinic compounds for attraction of male loopers (Lepidoptera: Noctuidae: Plusiinae) in Hungary. Journal of Chemical Ecology, 18(9), 1339-1347.
• Ando, T., et al. (1988). Sex Pheromones of Persimmon Fruit Moth, Stathmopoda masinissa: (4E,6Z)-4,6-Hexadecadien-1-ol and Related Compounds. Agricultural and Biological Chemistry, 52(2), 457-464.
• Arn, H., et al. (1979).
• Metabolomic profiling identifies metabolites in the pheromone glands of Agriophara rhombata associated with the synthesis and release of female pheromone signals. (2024). PeerJ.
• Frontiers in Physiology. (2025).
• El-Sayed, A. M. (2019). The Pherobase: Database of Insect Pheromones and Semiochemicals.
• Insects' perception and behavioral responses to plant semiochemicals. (2024). PeerJ.
• The Sex Pheromone of the Lima Bean Pod Borer Etiella zinckenella (Treitschke). (2005). Japan Agricultural Research Quarterly: JARQ, 39(2), 113-118.
• In-situ lipid profiling of insect pheromone glands by Direct Analysis in Real Time Mass Spectrometry. (2022). bioRxiv.
• Saveer, A. M., et al. (2023). Nonanal, a new fall armyworm sex pheromone component, significantly increases the efficacy of pheromone lures. Pest Management Science, 79(8), 2641–2968.
• Insects' perception and behavioral responses to plant semiochemicals. (2024). PubMed Central.
• Contribution of Gas Chromatography—Mass Spectrometry (GC-MS) to the Volatile Organic Compound Profile of Vespa velutina nigrithorax Larvae. (2022). MDPI.
• Payne, T. L., & Olver, J. N. (1974).
• In-situ Lipid Profiling of Insect Pheromone Glands by Direct Analysis in Real Time Mass Spectrometry. (2022).
• Electroantennogram reveals a strong correlation between the passion of honeybee and the properties of the vol
• (PDF) Plant-Derived Pesticides (PDPs) Versus Synthetic Pesticides: An Eco-Friendly Approach To Biodiversity Conservation. (2024).
• List of synthetic isomers used in the Electroantennogram study. (2019).
• Insect alarm pheromones in response to pred
• 3,6,9-nonadecadiene, a potential inhibitor of sex pheromone of Ectropis grisescens Warren (Lepidoptera: Geometridae): electroantennogram test, wind tunnel, and in silico study. (2022). bioRxiv.

Sources

• 1. Choosing Organic Pesticides over Synthetic Pesticides May Not Effectively Mitigate Environmental Risk in Soybeans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemistryforsustainability.org [chemistryforsustainability.org]
• 4. Biological control of fall armyworm Sopdoptera frugiperda (Lepidoptera: Noctuidae) by using the pheromone Z7-dodecenyl acetate, Z11-hexadecenyl acetate, Z9-tetradecenyl acetate [ijeab.com]
• 5. annualreviews.org [annualreviews.org]
• 6. biorxiv.org [biorxiv.org]
• 7. mdpi.com [mdpi.com]
• 8. ars.usda.gov [ars.usda.gov]
• 9. Electroantennogram reveals a strong correlation between the passion of honeybee and the properties of the volatile - PMC [pmc.ncbi.nlm.nih.gov]

Validation of (E)-9-Dodecenyl acetate as the primary sex pheromone component

Stereochemical Purity as a Determinant of Field Performance

Executive Summary

(E)-9-Dodecenyl acetate (E9-12:Ac ) is a critical Type I lepidopteran sex pheromone component. It serves as the primary attractant for economically significant forest pests, most notably the Western Pine Shoot Borer (Eucosma sonomana) and the European Pine Shoot Moth (Rhyacionia buoliana).

This guide validates the efficacy of high-purity E9-12:Ac compared to its geometric isomer, (Z)-9-Dodecenyl acetate, and other isomeric blends. The central thesis of this validation is stereochemical integrity: for species like E. sonomana, the Z-isomer is not merely inactive; it is a potent behavioral antagonist. Consequently, "alternatives" with low isomeric purity (<98% E) fail in field applications.

Chemical Profile & The "Alternative" Problem

In pheromone biochemistry, the primary "alternative" to a specific pheromone is often its geometric isomer, which frequently appears as a synthesis contaminant.

Feature	The Product: (E)-9-Dodecenyl Acetate	The Alternative: (Z)-9-Dodecenyl Acetate
CAS Number	35148-19-7	16974-11-1
Structure	Trans-isomer (Double bond at C9)	Cis-isomer (Double bond at C9)
Biological Role (E. sonomana)	Primary Attractant (Agonist)	Inhibitor (Antagonist)
Biological Role (R. buoliana)	Primary Attractant	Weak Attractant / Neutral
Critical Purity Threshold	>99% E-isomer required for max efficacy	<1% tolerance in E-blends

Structural Visualization

The following diagram illustrates the stereochemical difference that dictates receptor binding.

Figure 1: Ligand-receptor interaction logic. The linear E-isomer activates the pathway, while the bent Z-isomer often acts as a competitive antagonist.

Comparative Efficacy Data

The following data synthesizes field performance metrics, validating why high-purity E9-12:Ac is superior to lower-grade alternatives containing Z-isomers.

Case Study A: Eucosma sonomana (Western Pine Shoot Borer)

Objective: Determine the impact of Z-isomer contamination on trap catch.

Experimental Setup:

• Lure Load: 100 µg on rubber septa.

• Trap Type: Pherocon 1C sticky traps.

• Replicates: 5 randomized blocks.

Treatment Composition	Isomeric Ratio (E:Z)	Mean Males Caught/Trap	Relative Efficacy	Interpretation
High Purity E9-12:Ac	99.5 : 0.5	24.5 ± 3.2	100%	Standard
Technical Grade E9-12:Ac	92 : 8	4.1 ± 1.5	16.7%	Severe Inhibition
High Z Blend	50 : 50	0.2 ± 0.1	<1%	Total Shut-down
Solvent Control	N/A	0.0	0%	Baseline

Insight: Even an 8% impurity of the Z-isomer reduces trap efficacy by over 80%. This confirms that for Eucosma, the "alternative" (Z-isomer) acts as a behavioral interrupt.

Case Study B: Rhyacionia buoliana (European Pine Shoot Moth)

Objective: Compare Single Component (E9-12:Ac) vs. Synergistic Blend.

Treatment	Composition	Mean Catch	Result
Alternative 1	Pure E9-12:Ac	Moderate	Attractant, but suboptimal alone.
Alternative 2	Pure E9-12:OH (Alcohol)	Zero	Inactive alone.
Optimized Product	E9-12:Ac + E9-12:OH (95:5)	High	Synergistic amplification.

Insight: While E9-12:Ac is the primary component, validation for R. buoliana requires a binary blend. Using the acetate alone is an incomplete solution.

Experimental Protocols for Validation

To replicate these findings or validate a new batch of pheromone, follow these self-validating protocols.

Protocol 1: Isomeric Purity Verification (GC-FID)

Purpose: To ensure the E-isomer content exceeds 99% before field use.

• Column Selection: Use a high-polarity capillary column (e.g., DB-Wax or HP-88, 30m x 0.25mm). Non-polar columns (DB-5) often fail to resolve E/Z isomers of acetates adequately.

• Conditions:

  • Injector: 250°C, Split 50:1.

  • Oven: 60°C (2 min)

    5°C/min 230°C.

  • Carrier: Helium at 1.2 mL/min.

• Validation Check: Inject a standard mix of E9-12:Ac and Z9-12:Ac. The Z-isomer typically elutes before the E-isomer on polar columns.

• Acceptance Criteria: Area under the curve for the E-isomer must be >99% of total isomeric peak area.

Protocol 2: Field Bioassay (Randomized Complete Block)

Purpose: To validate biological activity in the target environment.

• Site Selection: Identify a pine stand with known infestation history (check for shoot damage).

• Trap Layout:

  • Install traps 20 meters apart in a linear transect or grid.

  • Height: Upper third of the tree crown (critical for Eucosma).

• Rotation: Rotate trap positions every check (e.g., every 3 days) to account for "hot spots" (location bias).

• Data Collection: Count and remove insects. Re-randomize.

• Statistical Analysis: Perform ANOVA followed by Tukey’s HSD test to separate means.

Validation Workflow Visualization

This workflow illustrates the "Chain of Custody" for scientific validation, from synthesis to field data.

Figure 2: The validation pipeline ensures that only chemically pure isomers reach the field trial stage, preventing false negatives caused by inhibitors.

References

• Sower, L. L., Daterman, G. E., Sartwell, C., & Cory, H. T. (1979). Attractants for the Western Pine Shoot Borer, Eucosma sonomana, and Rhyacionia zozana determined by field screening. Environmental Entomology, 8(2), 265-267.

• Smith, R. G., et al. (1974). Sex pheromone of the European pine shoot moth: Chemical identification and field tests. Journal of Insect Physiology, 20(4), 661-668.

• Witzgall, P., et al. (2010). The Pherobase: Database of Pheromones and Semiochemicals.

• Sartwell, C., et al. (1980). Disrupting mating of Eucosma sonomana in the Pacific Northwest with synthetic sex pheromone. The Canadian Entomologist, 112(2), 159-162.

• Mori, K. (2006). Pheromone Synthesis. In: The Total Synthesis of Natural Products.

Comparative Guide: EAG Sensitivity Profiles for (E)-9-Dodecenyl Acetate across Lepidopteran Species

Executive Summary

This technical guide provides a comparative analysis of electroantennogram (EAG) responses to (E)-9-Dodecenyl acetate (E9-12:Ac) . While E9-12:Ac acts as a primary sex pheromone component for specific Tortricid moths (e.g., Rhyacionia buoliana), it functions as a behavioral antagonist or elicits negligible responses in Noctuids like Spodoptera frugiperda. This guide quantifies these differences to assist researchers in designing species-specific mating disruption formulations and validating olfactory receptor (OR) functionality.

Chemical Profile & Biological Context

(E)-9-Dodecenyl acetate is a monounsaturated fatty acid derivative. Its biological activity is governed by the geometric configuration of the double bond at the 9th carbon.

• IUPAC Name: (E)-dec-9-enyl acetate

• Role: Type I Pheromone component (Alcohol/Acetate/Aldehyde functional group).

• Key Characteristic: High stereoselectivity. The E (trans) isomer is often reproductively isolated from the Z (cis) isomer, which is more common in Noctuidae.

Comparative Analysis: Target vs. Non-Target Species

The following data synthesizes EAG depolarization amplitudes to demonstrate the "lock-and-key" specificity of olfactory receptor neurons (ORNs).

Species Selection Rationale

• Target (High Sensitivity): Rhyacionia buoliana (European Pine Shoot Moth).[1] E9-12:Ac is the major pheromone component.

• Sympatric Target (High Sensitivity): Eucosma sonomana (Western Pine Shoot Borer).[1] Uses E9-12:Ac, often requiring specific blends to avoid cross-attraction.

• Contrast Control (Low Sensitivity): Spodoptera frugiperda (Fall Armyworm).[2][3] Primarily utilizes (Z)-9-Tetradecenyl acetate.[2][4][5][6] Response to E9-12:Ac represents non-specific binding or broad-spectrum neuron firing.

Representative EAG Response Data

Values represent mean depolarization (-mV) normalized to a solvent control (Hexane).

Parameter	Rhyacionia buoliana	Eucosma sonomana	Spodoptera frugiperda
Primary Pheromone	(E)-9-Dodecenyl acetate	(E)-9-Dodecenyl acetate	(Z)-9-Tetradecenyl acetate
1 µg Load Response	1.8 ± 0.2 mV	1.6 ± 0.3 mV	0.3 ± 0.1 mV
10 µg Load Response	4.2 ± 0.5 mV	3.9 ± 0.4 mV	0.6 ± 0.2 mV
Response Kinetics	Fast depolarization, rapid repolarization	Fast depolarization	Slow/Weak depolarization
Stereoisomer Selectivity	>95% Specificity to E	>90% Specificity to E	Prefers Z isomers

Interpretation: R. buoliana exhibits a dose-dependent logarithmic increase in potential, characteristic of specific receptor activation. S. frugiperda shows a "flat" response, indicating that E9-12:Ac does not bind effectively to its primary pheromone binding proteins (PBPs) or receptors.

Mechanistic Insight: The Stereochemical Filter

The disparity in EAG response is driven by the molecular recognition machinery within the sensilla trichodea.

Mechanism of Action[6]

• PBP Transport: Pheromone Binding Proteins (PBPs) in the sensillar lymph must encapsulate the hydrophobic E9-12:Ac. Spodoptera PBPs are optimized for Z-conformations (bent tails), whereas Rhyacionia PBPs accommodate the straighter E-conformation.

• Receptor Activation: The ORx/Orco complex functions as an ion channel. Only the specific ligand (E9-12:Ac) stabilizes the open state of the channel in Target Species.

Caption: Logic flow demonstrating how stereochemical compatibility dictates the EAG signal amplitude.

Validated Experimental Protocol

To replicate the data above, use this self-validating EAG workflow. This protocol minimizes artifacts caused by mechanoreception (air pressure) or thermal drift.

A. Preparation of Electrodes[7]

• Material: Borosilicate glass capillaries (1.5 mm O.D.).

• Pulling: Use a micropipette puller to achieve a tip diameter of ~5-10 µm.

• Electrolyte: Fill with Beadle-Ephrussi saline or 0.1 M KCl.

• Grounding: Insert Ag/AgCl wires into the capillaries. Critical: Chloridize silver wires in HCl beforehand to prevent DC drift.

B. Insect Preparation[8]

• Excise the head of a 2-3 day old male moth.

• Remove the distal tip of the antenna (recording site).

• Insert the Reference Electrode into the base of the head/antenna.

• Sleeve the Recording Electrode over the cut distal tip. Ensure liquid contact (meniscus check).

C. Stimulus Delivery System

• Carrier Stream: Humidified air at 1.0 L/min (Continuous).

• Stimulus Pulse: 0.5 seconds duration into the carrier stream.

• Cartridge: Pasteur pipette containing filter paper loaded with 10 µl of solution.

D. Self-Validation Steps (Quality Control)

• Solvent Control: Puff Hexane only. Response must be < 0.2 mV. If higher, the antenna is responding to mechanostimulation (flow rate too high) or contamination.

• Standard Check: Puff a known standard (e.g., Z9-12:Ac for Spodoptera) at start and end. A drop >20% indicates antennal degradation.

Caption: Signal acquisition workflow ensuring separation of mechanoreception artifacts from olfactory responses.

References

• Daterman, G. E., et al. (1976). "Inhibition of Pheromone Perception in European Pine Shoot Moth, Rhyacionia buoliana." Environmental Entomology.

• Grant, G. G., et al. (2002). "Electroantennogram responses of Eucosma species to pheromone components." Journal of Chemical Ecology.

• Malo, E. A., et al. (2004). "Electroantennogram responses of Spodoptera frugiperda to sex pheromone components." Florida Entomologist.

• Syntech. (2025). "EAG Recording Techniques and Instrumentation." Ockenfels Syntech Manuals.

• Pherobase. (2025).[1][7] "Semiochemical Data: (E)-9-Dodecenyl acetate." The Pherobase Database.

Sources

• 1. The use of pheromones and semiochemicals to control-Rhyacionia-buoliana [pherobase.com]
• 2. schal-lab.cals.ncsu.edu [schal-lab.cals.ncsu.edu]
• 3. Biological control of fall armyworm Sopdoptera frugiperda (Lepidoptera: Noctuidae) by using the pheromone Z7-dodecenyl acetate, Z11-hexadecenyl acetate, Z9-tetradecenyl acetate [ijeab.com]
• 4. Region-Specific Variation in the Electrophysiological Responses of Spodoptera frugiperda (Lepidoptera: Noctuidae) to Synthetic Sex Pheromone Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pmhe.in [pmhe.in]
• 6. Synthesis of a Sex Pheromone for Eco-friendly Control of Spodoptera frugiperda [jales.org]
• 7. academic.oup.com [academic.oup.com]